CIC-AP;Ciclesonide active principle

Core Science & Biosynthesis

pharmacokinetics of ciclesonide active principle in lung tissue

Title: Intracellular Pharmacokinetics and Reversible Lipid Conjugation of Des-Ciclesonide in Pulmonary Tissue: A Technical Guide

Executive Summary: The "Soft Drug" and "Depot" Paradigm

This guide analyzes the pharmacokinetic (PK) behavior of ciclesonide (CIC) and its active principle, des-ciclesonide (des-CIC), specifically within the lung epithelial microenvironment. Unlike conventional inhaled corticosteroids (ICS), ciclesonide utilizes a dual-phase mechanism: prodrug activation followed by reversible lipid conjugation .

For drug development professionals, the critical differentiator is the formation of intracellular fatty acid esters (primarily oleates and palmitates) at the C-21 position. This process creates a "silent" reservoir, extending the pulmonary residence time and enabling once-daily dosing while minimizing systemic spillover.

The Metabolic Cascade: Activation and Conjugation

Ciclesonide is designed as a "soft drug"—biologically inactive until it reaches the target tissue.

Phase I: Prodrug Activation

Upon inhalation, the parent compound (CIC) is deposited in the airways. It is rapidly hydrolyzed by intracellular esterases (specifically human carboxylesterases, hCE) to remove the isobutyryl group at the C-21 position. This yields des-ciclesonide (des-CIC) , the pharmacologically active metabolite.[1][2][3][4][5][6][7][8]

Phase II: Reversible Lipid Conjugation (The Depot)

This is the defining PK characteristic of ciclesonide. The hydroxyl group at C-21 of des-CIC serves as a substrate for fatty acid esterification.[2][3][5][9]

• Esterification: Des-CIC is conjugated with intracellular fatty acids (oleic acid > palmitic acid) to form highly lipophilic esters (e.g., des-CIC-oleate).

• Inactivity: These lipid conjugates do not bind to the glucocorticoid receptor (GR). They are pharmacologically silent.

• Reversibility: As free des-CIC is consumed or eliminated, intracellular lipases hydrolyze the lipid esters, releasing active des-CIC back into the cytosolic pool.

Key Insight: This mechanism buffers the concentration of active drug, maintaining therapeutic levels over 24 hours without high peak concentrations that drive systemic side effects.

Pathway Visualization

Figure 1: The dual-phase metabolic pathway of ciclesonide in lung epithelial cells.[2] Note the reversible loop between the active metabolite and the lipid ester depot.

Pharmacodynamics: Receptor Affinity and Selectivity

The clinical efficacy of the active principle is driven by its receptor binding kinetics. The parent compound has negligible affinity, ensuring that oropharyngeal deposition (swallowed drug) results in minimal systemic activity.

Table 1: Relative Glucocorticoid Receptor (GR) Binding Affinity

Compound	Relative Receptor Affinity (RRA)*	Lipophilicity (Log P)	Pharmacological Status
Dexamethasone	100 (Reference)	1.8	Active
Ciclesonide (CIC)	12	4.0	Inactive (Prodrug)
Des-Ciclesonide	1,200	4.7	Active (Potent)
Des-CIC-Oleate	< 1	> 10	Inactive (Depot)

Note: RRA values are approximate based on human lung tissue assays relative to Dexamethasone.

Scientific Interpretation: The 100-fold increase in affinity from CIC to des-CIC (12 to 1200) confirms the efficacy of the prodrug activation step. The extreme lipophilicity of the oleate conjugate (>10) anchors the molecule in the cell membrane/cytosol, preventing rapid washout.

Experimental Protocol: Quantification in Lung Tissue

Accurately measuring ciclesonide PK requires differentiating between the free active metabolite and the fatty acid conjugates. Standard extraction often fails to capture the conjugates unless specific hydrolysis steps are included.

The Challenge

Direct LC-MS/MS detects CIC and des-CIC. It does not easily detect the heterogeneous mix of fatty acid esters (oleate, palmitate, stearate, etc.) due to their varying molecular weights and high lipophilicity.

Validated Workflow (Indirect Quantification)

To quantify the "Total Lung Load" (Free des-CIC + Conjugates), a differential hydrolysis protocol is required.

Step-by-Step Methodology:

• Tissue Harvesting: Resect lung tissue (e.g., Wistar rat or human biopsy). Wash in cold PBS to remove blood.

• Homogenization (Split Sample):

  • Aliquot A (Free Fraction): Homogenize in Ethanol/Water (50:50) containing esterase inhibitors (e.g., NaF or specialized cocktail) to stop conversion.

  • Aliquot B (Total Fraction): Homogenize in buffer without inhibitors.

• Enzymatic Hydrolysis (Aliquot B only):

  • Incubate Aliquot B with porcine liver esterase or cholesterol esterase at 37°C for 2-4 hours. This forces the conversion of all fatty acid esters back into free des-CIC.

• Extraction: Perform Solid Phase Extraction (SPE) using C18 cartridges.

• Analysis: Quantify des-CIC in both aliquots using LC-MS/MS.

• Calculation:

Analytical Workflow Diagram

Figure 2: Differential extraction protocol for quantifying free des-ciclesonide versus lipid-conjugated depots in lung tissue.

Comparative Pharmacokinetics

Understanding how ciclesonide compares to other ICS molecules highlights its unique "On-Site Activation" profile.

Table 2: PK Comparison of Common ICS Molecules

Feature	Ciclesonide	Fluticasone Propionate	Budesonide
Prodrug	Yes	No	No
Active Principle	Des-Ciclesonide	Fluticasone	Budesonide
Lipid Conjugation	High (Reversible)	None	Moderate (Reversible)
Oral Bioavailability	< 1%	< 1%	~11%
Protein Binding	99%	90%	88%
Lung Retention	Prolonged (>24h)	Moderate	Moderate

Field Insight: While Budesonide also forms intracellular esters, Ciclesonide's lipophilicity is significantly higher (Log P 4.7 vs 3.2 for Budesonide). This results in a more stable depot and lower systemic free fraction.

References

• Nave, R., et al. (2006). "In vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices." Biopharmaceutics & Drug Disposition.

• Dietzel, K., et al. (2001). "Ciclesonide: an on-site-activated steroid." Karger.

• Drollmann, A., et al. (2010). "Deposition and metabolism of inhaled ciclesonide in the human lung." European Respiratory Journal.

• Derendorf, H. (2007). "Pharmacokinetics and pharmacodynamics of inhaled corticosteroids." International Journal of Clinical Practice.

• Chen, Y.L., et al. (2020). "An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide."[10][11] The Journal of Applied Laboratory Medicine.

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intracellular esterification of ciclesonide active metabolite

An In-Depth Technical Guide to the Intracellular Esterification of the Ciclesonide Active Metabolite: Mechanisms, Methodologies, and Pharmacological Significance

Abstract

Ciclesonide represents a significant advancement in inhaled corticosteroid (ICS) therapy, primarily due to its unique intracellular activation and metabolic pathway. Administered as an inactive prodrug, ciclesonide is converted to its pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC), within the target airway epithelial cells. A subsequent, pivotal metabolic step is the reversible esterification of des-CIC with endogenous fatty acids. This process forms highly lipophilic conjugates that create an intracellular depot, prolonging the local anti-inflammatory activity and enabling a once-daily dosing regimen. This guide provides a comprehensive technical overview of this mechanism, from the fundamental enzymatic reactions to the advanced bioanalytical methodologies required for its study. It is designed for researchers, scientists, and drug development professionals seeking to understand and investigate the unique pharmacokinetic and pharmacodynamic properties of ciclesonide.

Part 1: Foundational Principles of Ciclesonide's Intracellular Metabolism

The Prodrug Strategy: Targeting Anti-inflammatory Action

Ciclesonide is a new-generation, non-halogenated ICS designed for the treatment of persistent asthma and allergic rhinitis.[1][2][3] Unlike conventional ICS that are administered in their active form, ciclesonide is a prodrug with a low affinity for the glucocorticoid receptor—approximately 100 times lower than its active metabolite.[4][5] This design minimizes local side effects in the oropharynx and systemic effects, as the conversion to the active form occurs predominantly within the target cells of the upper and lower airways.[1][4]

Bioactivation: The Hydrolysis of Ciclesonide to Desisobutyryl-Ciclesonide (des-CIC)

Upon deposition in the lungs, ciclesonide rapidly undergoes hydrolysis by intracellular esterases.[4][6] This enzymatic action cleaves the isobutyryl ester at the C21 position, releasing the pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC).[5] Studies utilizing specific enzyme inhibitors have identified that this conversion is primarily mediated by carboxylesterases and, to a lesser extent, cholinesterases within the cytosol of lung and bronchial epithelial cells.[1][2][7][8] The activation is efficient, with a substantial portion of ciclesonide being converted to des-CIC shortly after inhalation.[4]

Caption: Ciclesonide is hydrolyzed by intracellular esterases to its active metabolite, des-CIC.

The Core Mechanism: Reversible Fatty Acid Conjugation

The therapeutic longevity of ciclesonide is rooted in the subsequent metabolism of des-CIC. The free hydroxyl group at the C21 position of des-CIC is a substrate for esterification with endogenous fatty acids, primarily oleic acid and to a lesser extent, palmitic acid.[4][9][10]

This reaction forms highly lipophilic des-CIC fatty acid conjugates (e.g., des-CIC oleate) which are pharmacologically inactive.[4][11] These conjugates effectively create an intracellular reservoir of the drug.[12] Due to their high lipophilicity, these conjugates are retained within the cell membranes, protected from metabolic inactivation and clearance.[1][10] The ester bond is reversible, and as intracellular concentrations of free des-CIC decrease, the conjugates are slowly hydrolyzed back to the active metabolite, thus maintaining a sustained anti-inflammatory effect.[1][11][13] This depot effect is a key differentiator from other ICS like fluticasone propionate, which lacks the necessary C21-hydroxyl group for esterification and is not metabolized in lung tissue.[4][14]

While the specific enzymes catalyzing this conjugation in human lung tissue have not been definitively identified, the mechanism is presumed to follow standard lipid biochemistry pathways. This involves the activation of fatty acids to their coenzyme A (CoA) esters by acyl-CoA synthetases, followed by the transfer of the fatty acyl group to des-CIC, a reaction likely catalyzed by an acyltransferase.[15][16][17][18]

Caption: The reversible cycle of des-CIC esterification creates an intracellular drug depot.

Part 2: Methodologies for Studying Ciclesonide Metabolism

In Vitro Models: Recreating the Cellular Environment

Investigating the intracellular metabolism of ciclesonide requires robust in vitro systems that accurately reflect the enzymatic machinery of the human airways.

• Precision-Cut Lung Slices (PCLS): PCLS are considered a high-fidelity model as they retain the complex three-dimensional architecture and cellular diversity of the native lung tissue. They have been instrumental in demonstrating the conversion of ciclesonide to des-CIC and the subsequent formation of fatty acid conjugates in a physiologically relevant context.[1][9]

• Human Alveolar Epithelial Cells (A549): The A549 cell line, derived from human alveolar type II epithelial cells, provides a scalable and reproducible model. These cells have been shown to effectively take up ciclesonide, activate it to des-CIC, and form fatty acid conjugates, making them suitable for mechanistic studies and screening.[1][7][14]

• Primary Human Bronchial/Nasal Epithelial Cells (NHBE/HNEC): As the primary target cells for inhaled drugs, these cultures offer a more authentic representation of the airway epithelium than cell lines. Studies with NHBE and HNEC have confirmed that the metabolic pathway, including the role of carboxylesterases and cholinesterases, is consistent across the upper and lower airways.[1][2][7]

Experimental Protocol: In Vitro Ciclesonide Metabolism Assay in A549 Cells

This protocol outlines a self-validating system to quantify the uptake, activation, and esterification of ciclesonide.

1. Cell Culture and Seeding:

• Culture A549 cells in F-12K Medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C, 5% CO₂.
• Seed 1 x 10⁶ cells per well in 6-well plates and allow them to adhere and grow to ~90% confluency.

2. Incubation with Ciclesonide:

• Prepare a 20 µM stock solution of ciclesonide in a suitable vehicle (e.g., DMSO).
• Aspirate the culture medium from the cells and wash twice with pre-warmed phosphate-buffered saline (PBS).
• Add 2 mL of serum-free medium containing 2 x 10⁻⁸ M ciclesonide to each well.
• Causality Check: A vehicle-only control well must be included to account for any analytical interference from the cell matrix or vehicle.
• Incubate for a defined period (e.g., 1 hour) to allow for drug uptake and initial metabolism.

3. Chase Period and Sample Collection:

• After incubation, aspirate the drug-containing medium.
• Wash the cells three times with ice-cold PBS to remove extracellular drug and halt metabolic activity.
• Add 2 mL of fresh, drug-free medium to each well.
• Collect samples at multiple time points (e.g., 3, 6, and 24 hours) to track the metabolic cascade.
• At each time point, aspirate the medium, wash cells with ice-cold PBS, and then lyse the cells directly in the well using 500 µL of a lysis buffer (e.g., 70% methanol in water).
• Scrape the wells to ensure complete cell collection and transfer the lysate to a microcentrifuge tube.

4. Sample Processing:

• Add an internal standard (e.g., a deuterated analog or a structurally similar compound like mifepristone) to each lysate sample for accurate quantification.[19][20]
• Vortex vigorously and centrifuge at high speed (e.g., 14,000 x g for 10 minutes) to pellet cell debris.
• Transfer the supernatant to a new tube for LC-MS/MS analysis.
• Self-Validation: A quality control (QC) sample, prepared by spiking a known concentration of ciclesonide, des-CIC, and des-CIC oleate into a blank cell lysate, must be processed alongside the experimental samples to validate the extraction efficiency and analytical accuracy.

A[label="1. Seed A549 Cells"]; B[label="2. Incubate with\nCiclesonide (1 hr)"]; C [label="3. Wash & Add\nDrug-Free Medium"]; D [label="4. Collect Lysates at\n3, 6, 24 hr Time Points"]; E [label="5. Add Internal Standard\n& Centrifuge"]; F [label="6. Analyze Supernatant\nby LC-MS/MS"];

A -> B -> C -> D -> E -> F; }

Caption: Experimental workflow for studying ciclesonide metabolism in A549 cells.

Bioanalytical Techniques: Quantification of Metabolites

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for accurately quantifying ciclesonide, des-CIC, and its fatty acid conjugates in complex biological matrices.[4][19] The technique offers exceptional sensitivity and selectivity.

• Principle: The method first separates the compounds based on their physicochemical properties using high-performance liquid chromatography (HPLC). The separated compounds are then ionized (e.g., using atmospheric pressure chemical ionization - APCI) and detected by a mass spectrometer, which measures the mass-to-charge ratio of the parent ion and its specific fragment ions, ensuring confident identification and quantification.[19][20]

• Sample Preparation: Effective extraction is critical. Liquid-liquid extraction (e.g., with methyl tert-butyl ether) or solid-phase extraction (SPE) is commonly used to remove interfering substances from plasma, cell lysates, or tissue homogenates and concentrate the analytes.[19][21]

Table 1: Typical LC-MS/MS Method Parameters for Ciclesonide Metabolite Analysis

Parameter	Description
Technique	High-Performance Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)[4]
Ionization Mode	Positive Atmospheric Pressure Chemical Ionization (APCI)[19][20]
Detection	Selective Reaction Monitoring (SRM)[19][20]
Lower Limit of Quantitation (LLOQ)	As low as 10 pg/mL for both ciclesonide and des-CIC in human plasma.[19][20]
Linearity Range	10 to 10,000 pg/mL for both analytes.[19]

| Internal Standard | Mifepristone or deuterated analogs.[19][22] |

Part 3: Pharmacological Implications and Data Interpretation

In Vivo Pharmacokinetic Profile

Studies in patients undergoing lung surgery who inhaled a single dose of ciclesonide have provided direct in vivo evidence of this metabolic pathway in humans.[4] Analysis of resected lung tissue confirmed the rapid hydrolysis of ciclesonide to des-CIC and the subsequent formation of des-CIC oleate and des-CIC palmitate.[4]

Table 2: Molar Concentrations of Ciclesonide and Metabolites in Human Peripheral Lung Tissue Over Time

Time Post-Inhalation (hours)	Ciclesonide (pmol/g)	des-CIC (pmol/g)	des-CIC oleate (pmol/g)
~2-4	10.9	30.2	~5
~4.5-8	< LLOQ	~10	~15
~14-24	< LLOQ	< LLOQ	~10

(Data adapted from human in vivo studies. Values are approximate representations to illustrate trends.)[4]

The data clearly show that shortly after inhalation, the active metabolite des-CIC is the predominant species.[4] However, after 8 hours, the fatty acid conjugate des-CIC oleate becomes the main metabolite detected, demonstrating the shift towards the intracellular depot.[4]

The Depot Effect and Prolonged Therapeutic Action

The reversible esterification process is critical for prolonging the drug's therapeutic window. While the parent compound and the free active metabolite are cleared relatively quickly from the tissue, the fatty acid conjugates serve as a slow-release pool.[4][10] This ensures that therapeutically relevant concentrations of active des-CIC are maintained at the site of inflammation for up to 24 hours, which provides the pharmacological rationale for a once-daily dosing schedule.[4][7][21]

Caption: Idealized concentration-time profile in lung tissue post-ciclesonide inhalation.

Part 4: Conclusion and Future Directions

The intracellular esterification of des-ciclesonide is a sophisticated metabolic process that confers unique and clinically advantageous properties to ciclesonide. The formation of a reversible, lipophilic fatty acid conjugate depot within target airway cells prolongs the local anti-inflammatory activity, supporting its efficacy as a once-daily therapy with an improved safety profile. The study of this pathway relies on a combination of advanced in vitro cell models and highly sensitive LC-MS/MS bioanalytical techniques.

Future research should focus on the definitive identification of the specific acyltransferase enzymes responsible for the conjugation of des-CIC in human lung tissue. A deeper understanding of these enzymes could provide insights into inter-individual variability in drug response and potentially open new avenues for the design of next-generation inhaled therapeutics with tailored intracellular retention properties.

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• Abdel-Mottaleb, M. M. A., El-Gogary, R. I., & El-Nabarawi, M. A. (2021). Enhanced alveo pulmonary deposition of nebulized ciclesonide for attenuating airways inflammations: a strategy to overcome metered dose inhaler drawbacks. Pharmaceutical Development and Technology, 26(4), 450-462. [Link]

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An In-depth Technical Guide to the Chemical Structure and Properties of Ciclesonide

This guide provides a comprehensive technical overview of ciclesonide, a non-halogenated corticosteroid utilized in the management of respiratory inflammatory conditions.[1][2] Designed for researchers, scientists, and drug development professionals, this document delves into the core chemical and pharmacological characteristics of ciclesonide, emphasizing the causal relationships between its structure and its clinical efficacy.

Molecular Architecture and Stereochemistry

Ciclesonide is a synthetic corticosteroid characterized by a unique molecular structure that dictates its prodrug nature and targeted activity.[3][4] Its chemical name is (11β,16α)-16,17-[(R)-Cyclohexylmethylenebis(oxy)]-11-hydroxy-21-(2-methyl-1-oxopropoxy)pregna-1,4-diene-3,20-dione.[5]

The core of the molecule is a pregnane steroid skeleton, common to all glucocorticoids. Key structural features include:

• A C16, C17-acetal with cyclohexanecarboxaldehyde: This bulky, lipophilic group contributes to the molecule's high protein binding and tissue distribution characteristics. The acetal linkage possesses a chiral center at the C-22 position, resulting in two epimers (R and S). The clinically developed form is the R-epimer, which has been shown to be more potent.[4][5]

• An isobutyryl ester at C21: This ester group renders ciclesonide inactive in its parent form, classifying it as a prodrug.[4][6]

• A hydroxyl group at C11: This is crucial for glucocorticoid activity, enabling interaction with the glucocorticoid receptor.

The molecular formula of ciclesonide is C₃₂H₄₄O₇, and its molecular weight is 540.69 g/mol .[7][8]

Synthesis Outline

The synthesis of ciclesonide typically starts from 16α-hydroxyprednisolone. A common synthetic route involves a one-pot reaction where 16α-hydroxyprednisolone is reacted with isobutyric anhydride and cyclohexanecarboxaldehyde in the presence of an acidic catalyst.[9][10] This process forms the C16,17-acetal and the C21-ester simultaneously. The enrichment of the desired R-epimer is a critical step and can be achieved through fractional crystallization.[11][12]

Mechanism of Action: A Prodrug Approach to Targeted Anti-Inflammatory Activity

Ciclesonide's innovative design as a prodrug is central to its favorable therapeutic index.[3][4][13] It is administered in an inactive form and requires bioactivation within the target tissue, the lungs.[3][14]

Bioactivation in the Lungs

Upon inhalation, ciclesonide deposits in the airways.[14] Intracellular esterases, particularly carboxylesterases and cholinesterases present in lung tissue, hydrolyze the isobutyryl ester at the C21 position.[6][15] This enzymatic cleavage unmasks the active metabolite, desisobutyryl-ciclesonide (des-CIC).[5][6]

Glucocorticoid Receptor Binding and Gene Regulation

Des-CIC possesses a significantly higher binding affinity for the glucocorticoid receptor (GR) compared to the parent ciclesonide molecule—over 100 times greater.[2][6][16] This high affinity ensures potent localized anti-inflammatory effects.

The binding of des-CIC to the cytoplasmic GR triggers a cascade of events:

• Translocation: The des-CIC-GR complex translocates into the cell nucleus.[14]

• Gene Transcription Modulation: In the nucleus, the complex binds to glucocorticoid response elements (GREs) on the DNA.[14] This interaction upregulates the transcription of anti-inflammatory genes, such as those for lipocortin-1, and downregulates the expression of pro-inflammatory genes, including those for cytokines, chemokines, and inflammatory enzymes like phospholipase A2.[14][17]

The net result is a potent, localized suppression of the inflammatory response in the airways, leading to reduced infiltration of inflammatory cells like eosinophils and T-lymphocytes, decreased mucus production, and alleviation of bronchospasm.[1][14][17]

Physicochemical and Pharmacokinetic Properties

The physicochemical properties of ciclesonide and its active metabolite are crucial for its delivery, absorption, and systemic exposure profile.

Property	Ciclesonide	des-Ciclesonide	Reference(s)
Molecular Formula	C₃₂H₄₄O₇	C₂₈H₃₈O₅	[7]
Molecular Weight ( g/mol )	540.69	454.60	[7]
LogP (calculated)	5.3	-	[18]
AlogP (calculated)	4.70	-	[8]
Polar Surface Area (Ų)	99.13	-	[8]
Solubility	Soluble in ethanol, propanol, butanol, acetonitrile, toluene, and ethyl acetate. Solubility increases with temperature.	-	[19]
Oral Bioavailability	<1%	<1%	[20][21]
Protein Binding	≥99%	≥99%	[20][22]
Volume of Distribution (L/kg)	~2.9	~12.1	[20][22]
Terminal Half-life (hr)	~0.71	6-7	[22]
Metabolism	Hydrolyzed by esterases to des-CIC.[22] Further metabolism of des-CIC in the liver primarily by CYP3A4.	Metabolized by CYP3A4 and to a lesser extent, CYP2D6.	[20][22]
Excretion	Primarily fecal.	Primarily fecal.	[21][23]

The high lipophilicity and extensive plasma protein binding of both ciclesonide and des-CIC contribute to a low systemic availability of the free, active drug, thereby minimizing the risk of systemic side effects.[2] The negligible oral bioavailability ensures that the swallowed portion of the inhaled dose does not contribute significantly to systemic exposure.[21][24]

Furthermore, des-CIC can undergo reversible esterification with fatty acids (e.g., oleate) in the lungs, forming highly lipophilic conjugates.[6][25][26] These conjugates act as an intracellular reservoir of the active drug, which is slowly released, potentially prolonging the anti-inflammatory effect and allowing for once-daily dosing.[6]

Analytical Methodologies

The quantification of ciclesonide and its metabolites in various matrices is essential for research, development, and quality control. High-performance liquid chromatography (HPLC) is a widely used technique.

Experimental Protocol: RP-HPLC for Ciclesonide Quantification

This protocol outlines a general reversed-phase HPLC (RP-HPLC) method for the determination of ciclesonide.

Objective: To quantify ciclesonide in a drug substance or formulation.

Materials:

• Ciclesonide reference standard

• HPLC grade acetonitrile

• HPLC grade water

• Perchloric acid

• Zorbax SB C8 column (150 x 4.6 mm, 5 µm) or equivalent

Instrumentation:

• HPLC system with a UV detector

• Data acquisition and processing software

Methodology:

• Mobile Phase Preparation:

  • Solvent A: 0.2% v/v perchloric acid in water.

  • Solvent B: Acetonitrile.

  • The mobile phase is run in a gradient elution mode.

• Standard Solution Preparation:

  • Prepare a stock solution of ciclesonide in a suitable diluent (e.g., mobile phase).

  • Prepare a series of working standard solutions by diluting the stock solution to cover the desired concentration range (e.g., 10-30 µg/mL).[27]

• Sample Preparation:

  • Accurately weigh and dissolve the sample containing ciclesonide in the diluent to achieve a concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: Zorbax SB C8, 5 µm (150 x 4.6 mm).[27]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector Wavelength: 230 nm.[27]

  • Column Temperature: Ambient.

  • Gradient Program: A typical gradient might start with a higher proportion of Solvent A and gradually increase the proportion of Solvent B to elute the analyte.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the ciclesonide standards against their concentrations.

  • Determine the concentration of ciclesonide in the sample by interpolating its peak area from the calibration curve.

Clinical Applications and Efficacy

Ciclesonide is primarily indicated for the long-term management of asthma and the treatment of allergic rhinitis.[1][3] Its efficacy has been demonstrated in numerous clinical trials, showing improvements in lung function, reduction in asthma symptoms, and a decreased need for rescue medication.[3][28] When compared to other inhaled corticosteroids like fluticasone propionate and budesonide, ciclesonide has shown comparable efficacy.[28][29] The unique prodrug design and pharmacokinetic profile contribute to a favorable safety profile, with a low incidence of local side effects such as oral candidiasis and dysphonia, and minimal systemic effects on the hypothalamic-pituitary-adrenal (HPA) axis at therapeutic doses.[4][28][30]

Conclusion

Ciclesonide represents a significant advancement in inhaled corticosteroid therapy. Its chemical structure, specifically the incorporation of a C16,17-acetal and a C21-ester, underpins its action as a prodrug that is locally activated in the lungs. This targeted bioactivation, coupled with high receptor affinity of its active metabolite, des-ciclesonide, and favorable pharmacokinetic properties, provides potent anti-inflammatory effects with a minimized risk of local and systemic side effects. This in-depth understanding of ciclesonide's structure-property relationships is vital for the continued development of safer and more effective respiratory therapies.

References

• What is the mechanism of Ciclesonide?
• Metabolism of ciclesonide in the upper and lower airways: review of available d
• Ciclesonide – Application in Therapy and Current Clinical Research - Clinicaltrials.eu.
• Alvesco (ciclesonide inhaled) dosing, indications, interactions, adverse effects, and more.
• Treatment of asthma by the inhaled corticosteroid ciclesonide given either in the morning or evening | European Respir
• Ciclesonide (Systemic, Oral Inhalation) Monograph for Professionals - Drugs.com.
• Pharmacology of Ciclesonide (Alvesco) ; Mechanism of Action, Pharmacokinetics, Uses, Effects - YouTube.
• What is Ciclesonide used for?
• In vitro and in vivo anti-inflammatory activity of the new glucocorticoid ciclesonide - PubMed.
• Ciclesonide - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pedi
• Deposition and metabolism of inhaled ciclesonide in the human lung.
• 202129Orig1s000 - accessd
• Intracellular activation of ciclesonide and reversible esterifi cation...
• The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue - PubMed.
• Ciclesonide: a novel inhaled corticosteroid for the treatment of persistent asthma – a pharmacologic and clinical profile - Open Access Journals.
• CN101857627B - Synthesis method for ciclesonide - Google P
• Pharmacokinetics of [14C]ciclesonide after oral and intravenous administr
• WO2007056181A2 - Process for the preparation of ciclesonide - Google P
• Enhanced alveo pulmonary deposition of nebulized ciclesonide for attenuating airways inflammations: a strategy to overcome metered dose inhaler drawbacks - Taylor & Francis.
• WO2008015696A2 - Process for preparing ciclesonide - Google P
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• Ciclesonide: a safe and effective inhaled corticosteroid for the tre
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• CICLESONIDE - gsrs.
• Pharmacokinetics of [14C]Ciclesonide After Oral and Intravenous Administration to Healthy Subjects | Request PDF - ResearchG
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• Ciclesonide | C32H44O7 | CID 6918155 - PubChem - NIH.
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• A Rapid, Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Formoterol Fumarate, Tiotropium Bromide, and Ciclesonide in a Pulmonary Drug Product - PMC.
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Technical Guide: Antiviral Properties of Ciclesonide Active Principle Against SARS-CoV-2

Executive Summary

This technical guide analyzes the antiviral properties of desisobutyryl-ciclesonide (des-CIC) , the active metabolite of the inhaled corticosteroid ciclesonide, against SARS-CoV-2. Unlike other glucocorticoids (e.g., fluticasone, dexamethasone), ciclesonide exhibits a unique dual mechanism: it retains potent anti-inflammatory activity while possessing a distinct chemical structure that directly inhibits viral replication in vitro.

This document details the molecular pharmacology, specific antiviral mechanisms (NSP15 targeting), quantitative efficacy data, and validated experimental protocols for researchers investigating this compound.

Molecular Pharmacology: The Prodrug System

Ciclesonide is a non-halogenated glucocorticoid prodrug.[1] Its antiviral efficacy is strictly dependent on its metabolic conversion within the lung epithelium.

Activation Pathway

Upon inhalation, ciclesonide is biologically inert. It enters the airway epithelial cells where it is hydrolyzed by intracellular esterases to form the active principle, desisobutyryl-ciclesonide (des-CIC) (also referred to as C21-desisobutyryl-ciclesonide or Cic2).[2][3]

• Prodrug: Ciclesonide (Lipophilic, high cellular uptake).

• Enzyme: Intracellular esterases.[3]

• Active Metabolite: Des-CIC (High affinity for Glucocorticoid Receptor, antiviral activity).

• Conjugation: Des-CIC undergoes reversible fatty acid conjugation (lipidation), forming a slow-release intracellular depot.

Structural Determinants of Antiviral Activity

The antiviral specificity of ciclesonide—which is absent in fluticasone or budesonide—is attributed to the cyclohexylmethylene acetal group at the C16 and C17 positions.

• C16/C17 Acetal Moiety: This bulky, hydrophobic group is hypothesized to fit into the catalytic pocket of the viral endoribonuclease (NSP15), a feature not shared by the ketal or simple hydroxyl groups of other steroids.

Diagram 1: Ciclesonide Activation & Depot Formation

Caption: Metabolic activation of Ciclesonide to des-CIC and subsequent depot formation or viral target engagement.

Mechanistic Profiling: Antiviral Mode of Action

Current research identifies two primary pathways for des-CIC's antiviral effect, distinct from its anti-inflammatory glucocorticoid receptor (GR) agonism.

Primary Target: NSP15 Endoribonuclease

NSP15 is a uridine-specific endoribonuclease conserved across coronaviruses. It cleaves viral RNA to prevent the accumulation of poly-uridine tracts, which would otherwise trigger host innate immune sensors (MDA5/RIG-I).

• Binding: In silico docking studies reveal that des-CIC binds to the NSP15 active site with a binding energy of approximately -8.5 kcal/mol .[4]

• Effect: Inhibition of NSP15 may stall replication or expose viral RNA to host degradation.

Secondary Target: Replication-Transcription Complex (RTC)

While NSP15 is the predicted binding target, resistance selection studies (passaging virus in the presence of drug) yielded escape mutants with point mutations in NSP3 and NSP4 , not NSP15.

• Implication: NSP3 and NSP4 are critical for Double-Membrane Vesicle (DMV) formation, which anchors the RTC. Des-CIC may destabilize the RTC structure or DMV formation, indirectly inhibiting replication.

Diagram 2: Proposed Antiviral Mechanism (NSP15 vs RTC)

Caption: Dual mechanistic hypothesis: Direct NSP15 binding and interference with RTC/DMV stability.

In Vitro Efficacy Data

The antiviral potency of ciclesonide is cell-type dependent, correlating strongly with the expression of esterases required for prodrug activation.

Table 1: Comparative Antiviral Efficacy (EC90)

Cell Line	Tissue Origin	EC90 (µM)	Mechanism Note
VeroE6/TMPRSS2	Kidney (Monkey)	~5.1 - 6.3	Low esterase activity; requires higher prodrug conc.
Calu-3	Lung (Human)	~6.0	Moderate esterase activity.
HBTE (ALI)	Bronchial (Human)	0.55	High esterase activity. Mimics in vivo lung environment.

Note: The ~10-fold increase in potency in differentiated Human Bronchial Tracheal Epithelial (HBTE) cells confirms that local metabolism to des-CIC is crucial for maximal efficacy.

Experimental Protocols

To validate the antiviral properties of ciclesonide/des-CIC, the following protocols are recommended. These ensure differentiation between direct antiviral effects and general cytotoxicity.

Viral Yield Reduction Assay (qRT-PCR)

Objective: Quantify the reduction in viral RNA copies in the supernatant.

• Seeding: Seed VeroE6/TMPRSS2 or Calu-3 cells in 96-well plates (approx. 5x10^4 cells/well). Incubate 24h.

• Infection: Infect cells with SARS-CoV-2 at MOI 0.001 to 0.01 for 1 hour.

• Treatment: Remove inoculum. Wash with PBS. Add medium containing serial dilutions of Ciclesonide (0.1 µM – 100 µM).

  • Control: DMSO vehicle control.

• Incubation: Incubate for 24 hours (Vero) or 48 hours (Calu-3) at 37°C.

• Extraction: Harvest supernatant. Extract RNA using viral RNA extraction kit.

• Quantification: Perform qRT-PCR targeting the N-gene .

• Calculation: Plot % inhibition vs. Log[Concentration] to determine EC50/EC90.

Time-of-Addition Assay

Objective: Determine the stage of the viral life cycle inhibited by des-CIC (Entry vs. Replication).

• Full Time: Drug added -1h pre-infection and maintained throughout.

• Entry Phase: Drug added -1h pre-infection, removed after 1h virus adsorption.

• Post-Entry (Replication): Virus adsorbed for 1h, removed, then Drug added at 0h, 2h, 4h, or 6h post-infection.

• Readout: Quantify viral RNA or plaque forming units (PFU) at 24h post-infection.

Result Interpretation: Ciclesonide typically shows efficacy in the Post-Entry phase, consistent with NSP15/RTC inhibition, rather than blocking receptor binding (Entry).

Diagram 3: Time-of-Addition Workflow

Caption: Experimental design to distinguish viral entry inhibition from replication inhibition.

Translational Context & Limitations

While in vitro data is robust, translational success depends on achieving sufficient concentration of des-CIC at the site of infection.

• Clinical Trials: Trials such as ALIC4E and others have shown mixed results. While ciclesonide reduced viral shedding duration in some mild-to-moderate cases, it did not significantly alter outcomes in severe hospitalized patients.

• Why? The systemic bioavailability of des-CIC is low (high protein binding), and delivery to the deep lung (alveoli) via standard inhalers can be inconsistent in compromised lungs.

References

• Matsuyama, S., et al. (2020). The Inhaled Steroid Ciclesonide Blocks SARS-CoV-2 RNA Replication by Targeting the Viral Replication-Transcription Complex in Cultured Cells.[5] Journal of Virology, 95(1).

  • [Link]

• Jeon, S., et al. (2020). Identification of antiviral drug candidates against SARS-CoV-2 from FDA-approved drugs. Antimicrobial Agents and Chemotherapy, 64(7).

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• Tsuji, G., et al. (2022). Antiviral activity of ciclesonide acetal derivatives blocking SARS-CoV-2 RNA replication.[2][6] Journal of Pharmacological Sciences, 149(2), 81-84.[2]

  • [Link][2]

• Iwabuchi, K., et al. (2020). Therapeutic potential of ciclesonide in inhalational treatment for COVID-19.[7][8] Molecular Pharmacology, (Preprint/Correspondence).

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Technical Guide: Protein Binding & Intracellular Kinetics of Desisobutyryl Ciclesonide

Executive Summary

This technical guide provides a comprehensive analysis of the protein binding characteristics and intracellular kinetics of desisobutyryl ciclesonide (des-CIC) , the pharmacologically active metabolite of the inhaled corticosteroid ciclesonide.

Unlike older generation corticosteroids, des-CIC exhibits a dual-binding profile that defines its high therapeutic index:

• Systemic Circulation: Exceptionally high plasma protein binding (>99%), minimizing systemic bioavailability and side effects.

• Target Tissue (Lung): High-affinity binding to the Glucocorticoid Receptor (GR) combined with a unique intracellular "depot" mechanism via reversible fatty acid esterification.

This guide details the mechanistic pathways, quantitative binding data, and validated experimental protocols for assessing these characteristics.

Molecular Mechanism: Activation & The Lipid Depot

Ciclesonide is a non-halogenated prodrug. Upon inhalation, it is biologically inactive until converted by intracellular esterases in the airway epithelium.[1]

The Activation Pathway

• Step 1 (Activation): Ciclesonide is hydrolyzed at the C-21 position by esterases (carboxylesterases and cholinesterases) to form des-CIC .[2]

• Step 2 (Receptor Binding): Free des-CIC binds with high affinity to the cytosolic GR.

• Step 3 (Lipid Conjugation/Depot): A hydroxyl group at C-21 allows des-CIC to undergo reversible esterification with intracellular fatty acids (primarily oleic acid). These des-CIC-fatty acid esters are highly lipophilic and biologically inactive, serving as a slow-release reservoir.

Pathway Visualization

The following diagram illustrates the dynamic equilibrium between the prodrug, the active metabolite, and the intracellular lipid depot.

Figure 1: Metabolic activation of Ciclesonide to Des-CIC and the reversible formation of intracellular fatty acid esters (Depot Effect).

Protein Binding Profile[3][6][7][8][9]

Plasma Protein Binding

In the systemic circulation, des-CIC exhibits one of the highest protein binding rates among inhaled corticosteroids.[3] This is a critical safety feature: only the unbound (free) fraction is available to cause systemic side effects (e.g., HPA axis suppression).

Key Metric: >99% of des-CIC is bound to plasma proteins, primarily albumin and

-acid glycoprotein .

Compound	Plasma Protein Binding (%)	Free Fraction (%)	Clinical Implication
Des-CIC	> 99.0%	< 1.0%	Negligible systemic activity; high safety margin.[4]
Budesonide	~88.0%	~12.0%	Higher potential for systemic exposure.
Fluticasone Propionate	~90.0%	~10.0%	Moderate systemic exposure potential.

Glucocorticoid Receptor (GR) Affinity

While plasma binding prevents systemic issues, target tissue efficacy is driven by receptor affinity. Des-CIC acts as a potent agonist.[3]

• Relative Binding Affinity (RBA): Des-CIC has an RBA of approximately 1200 (relative to Dexamethasone = 100).[4]

• Comparison: It is ~100 times more potent than the parent ciclesonide and significantly more potent than dexamethasone.

Experimental Protocols

Protocol A: Determination of Plasma Protein Binding (Equilibrium Dialysis)

Objective: To quantify the free fraction of des-CIC in human plasma.[5]

Reagents:

• H-des-CIC (Radiolabeled tracer).

• Rapid Equilibrium Dialysis (RED) device (e.g., Thermo Scientific or equivalent).

• Phosphate Buffered Saline (PBS), pH 7.4.

• Scintillation cocktail.

Methodology:

• Preparation: Spike human plasma with

  H-des-CIC to a final concentration of 10–500 ng/mL. Ensure <1% organic solvent content to prevent protein denaturation.

• Loading: Load 200

  L of spiked plasma into the donor chamber of the RED plate. Load 350 L of PBS into the receiver chamber.

• Incubation: Seal plate and incubate at 37°C on an orbital shaker (approx. 250 rpm) for 4–6 hours.

  • Validation Step: Perform a time-course study initially to confirm equilibrium is reached (typically 4h).

• Sampling: Remove aliquots from both donor and receiver chambers.

• Quantification: Mix aliquots with scintillation cocktail and analyze via Liquid Scintillation Counting (LSC).

• Calculation:

  • Note: Correct for volume shifts if necessary, though RED plates minimize this.

Protocol B: Intracellular Fatty Acid Conjugation Assay

Objective: To verify the formation of the lipid depot (des-CIC-oleate) in lung cells.[6]

Workflow Diagram:

Figure 2: Experimental workflow for detecting intracellular lipid conjugation of des-CIC.[1][7]

Methodology:

• Cell Seeding: Culture A549 (alveolar type II) or NHBE (bronchial epithelial) cells to confluence.

• Pulse: Incubate cells with

  C-Ciclesonide (10–100 nM) for 1 hour.

• Chase (Optional): Wash cells and incubate in drug-free medium to observe retention time (depot effect).

• Extraction: Lyse cells using cold acetonitrile/methanol (1:1). Centrifuge to remove debris.

• Analysis: Inject supernatant onto a Reverse-Phase HPLC system coupled with a Radiomatic flow detector.

  • Expected Result: Early peak = Free des-CIC. Late, broad peak (high retention time) = des-CIC-fatty acid esters (confirm identity by co-elution with synthesized standards).

Clinical Translation & Significance

The protein binding characteristics of des-CIC translate directly to its clinical profile in asthma management:

• Local Efficacy: The high receptor affinity and lipid conjugation (Protocol B) ensure the drug remains in the lung tissue, providing prolonged anti-inflammatory activity (once-daily dosing).[1][8]

• Systemic Safety: Any drug swallowed or absorbed into the bloodstream is immediately sequestered by plasma proteins (>99% bound, Protocol A). This renders it inactive on systemic GRs, significantly reducing the risk of cortisol suppression, osteoporosis, or growth retardation compared to less bound corticosteroids.

References

• Nave R, et al. (2004).[1][9] Pharmacokinetics and metabolism of ciclesonide.[1][2][8][10][5][6][11][12][13] Review of the prodrug activation and lipid conjugation mechanism.[1]

• Rohatagi S, et al. (2005).[1][8][5][9] Protein binding and its potential for eliciting minimal systemic side effects with a novel inhaled corticosteroid, ciclesonide.[5][12]

• Dietzel K, et al. (2001).[1] Ciclesonide: an on-site-activated steroid.[14] Detailed analysis of receptor binding affinity (RBA).

• Derendorf H. (2007). Pharmacokinetic and pharmacodynamic properties of inhaled ciclesonide.

• FDA Center for Drug Evaluation and Research. (2008). Medical Review: Alvesco (Ciclesonide). Contains detailed submission data on protein binding percentages (>99%).

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Protocols & Analytical Methods

Application Note: A Validated High-Sensitivity LC-MS/MS Method for the Quantification of Desisobutyryl-Ciclesonide in Human Plasma

Abstract & Introduction

Ciclesonide (CIC) is a non-halogenated, inhaled corticosteroid (ICS) utilized in the management of asthma and allergic rhinitis.[1] It functions as a prodrug, meaning it is administered in an inactive form and is converted within the body to its pharmacologically active component. In the lungs, endogenous esterases hydrolyze ciclesonide into its active metabolite, desisobutyryl-ciclesonide (des-CIC), which exhibits a glucocorticoid receptor binding affinity over 100 times greater than the parent compound.[2][3] This localized activation mechanism is designed to maximize therapeutic efficacy within the airways while minimizing systemic corticosteroid exposure.

Given that des-CIC is the primary active moiety, the accurate and precise measurement of its concentration in systemic circulation (plasma) is fundamental for pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence (BE) studies. These studies are critical for optimizing drug delivery systems and ensuring patient safety.[4][5] Due to the low systemic concentrations achieved after inhalation, a highly sensitive and selective analytical method is required.

This application note details a robust, high-sensitivity liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of des-CIC in human plasma. The protocol employs a straightforward solid-phase extraction (SPE) for sample cleanup and has been developed and validated according to the principles outlined in the US FDA and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[6][7][8]

Principle of the Method: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices.[8] Its power lies in the combination of two highly specific techniques:

• Liquid Chromatography (LC): The LC system separates des-CIC from other endogenous plasma components based on its physicochemical properties as it passes through a stationary phase (the analytical column). This separation is crucial for reducing matrix interference.

• Tandem Mass Spectrometry (MS/MS): Following chromatographic separation, the analyte is ionized and detected by the mass spectrometer. Detection in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity. A specific precursor ion (related to the molecule's mass) is selected, fragmented, and a resulting unique product ion is monitored. This precursor-to-product ion transition is a highly specific mass fingerprint for the analyte, minimizing the likelihood of interferences from other compounds.

This combination allows the method to achieve a very low Lower Limit of Quantification (LLOQ), essential for capturing the full pharmacokinetic profile of des-CIC after therapeutic administration.

Method Development & Experimental Rationale

The development of a reliable bioanalytical method is a systematic process. The following sections describe the rationale behind the key choices made in this protocol.

Internal Standard (IS) Selection

An internal standard is critical for ensuring accuracy and precision. It is added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample. The IS corrects for variability that may occur during sample processing and analysis. The ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., desisobutyryl-ciclesonide-d11). A SIL-IS co-elutes chromatographically and behaves identically during extraction and ionization but is differentiated by the mass spectrometer due to its higher mass. If a SIL-IS is unavailable, a structural analog with similar properties can be used.

Sample Preparation: Solid-Phase Extraction (SPE)

The goal of sample preparation is to isolate the analyte from the complex plasma matrix, which contains proteins, salts, and lipids that can interfere with the analysis and damage the LC-MS/MS system. While methods like Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE) exist, Solid-Phase Extraction (SPE) was chosen for this application.

Rationale: SPE offers superior cleanup compared to PPT and avoids the potential for emulsion formation sometimes seen with LLE.[9][10] For corticosteroids, reversed-phase (e.g., C18) or polymeric (e.g., Hydrophilic-Lipophilic Balanced) sorbents provide excellent retention and allow for wash steps that effectively remove interferences, resulting in a cleaner final extract and improved method robustness.[9][11][12]

Caption: Solid-Phase Extraction (SPE) workflow for des-CIC from plasma.

Chromatographic Conditions

A reversed-phase C18 column is used to provide optimal retention and separation for a moderately nonpolar molecule like des-CIC. The mobile phase consists of a mixture of water and an organic solvent (methanol or acetonitrile) with a small amount of acid (formic acid). The acid improves peak shape and promotes ionization in positive ion mode. A gradient elution, where the proportion of organic solvent is increased over time, ensures that des-CIC is eluted as a sharp, well-defined peak with a reasonable retention time, while separating it from early-eluting matrix components.

Mass Spectrometric Detection

Positive mode Electrospray Ionization (ESI) is a suitable technique for ionizing des-CIC. The optimization process involves infusing a solution of the analyte directly into the mass spectrometer to determine the most abundant and stable precursor ion (typically the protonated molecule, [M+H]+). This precursor ion is then fragmented in the collision cell (Q2) at various energies to identify a stable, specific, and abundant product ion. The precursor/product ion pair constitutes the MRM transition used for quantification, ensuring high selectivity and sensitivity.

Caption: Principle of Multiple Reaction Monitoring (MRM) for des-CIC detection.

Detailed Experimental Protocol

Materials and Reagents

• Analytes: Desisobutyryl-ciclesonide reference standard, stable isotope-labeled internal standard (e.g., des-CIC-d11).

• Plasma: Blank human plasma (K2-EDTA).

• Solvents: Methanol (LC-MS Grade), Acetonitrile (LC-MS Grade), Water (LC-MS Grade).

• Reagents: Formic Acid (≥98%), Phosphoric Acid.

• SPE Device: C18 or Polymeric SPE 96-well plate or individual cartridges.

• Labware: Polypropylene tubes, 96-well collection plates, autosampler vials.

Preparation of Standards and QCs

• Stock Solutions: Prepare primary stock solutions of des-CIC and the IS in methanol at 1 mg/mL.

• Working Solutions: Prepare a series of intermediate working standard solutions by serially diluting the des-CIC stock solution with 50:50 Methanol:Water. Prepare a separate IS working solution.

• Calibration Standards & QCs: Prepare calibration curve standards (typically 8 levels) and quality control samples (at least 4 levels: LLOQ, Low, Mid, High) by spiking the appropriate working standard solution into blank human plasma (e.g., 5 µL of working standard into 95 µL of plasma).

Plasma Sample Extraction Protocol

• Aliquot 100 µL of plasma sample, calibrator, or QC into a 96-well plate.

• Add 10 µL of the IS working solution to all wells except for the double blank (blank plasma with no IS).

• Add 300 µL of 4% phosphoric acid in water to each well. Vortex the plate for 1 minute to mix and precipitate proteins.

• Condition a C18 SPE plate by passing 500 µL of methanol, followed by 500 µL of water through each well.

• Load the entire supernatant from the pre-treated sample onto the SPE plate.

• Wash the wells with 500 µL of 25% methanol in water to remove polar interferences.

• Elute the analyte and IS with two aliquots of 50 µL of 90:10 Acetonitrile:Methanol into a clean collection plate.

• Dilute the eluate with 50 µL of water.

• Seal the plate, vortex to mix, and inject into the LC-MS/MS system.

LC-MS/MS Instrumental Conditions

Parameter	Condition
LC System	UPLC/HPLC System
Column	Reversed-Phase C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	30% B to 95% B over 3.0 min, hold 1.0 min, re-equilibrate for 1.0 min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	des-CIC: m/z 499.3 → 361.2; IS: m/z 510.3 → 361.2 (Example)
Source Temperature	500 °C
IonSpray Voltage	5500 V

Bioanalytical Method Validation

To ensure the reliability of data for regulatory submissions, the method must undergo a full validation according to guidelines from the FDA and EMA.[6][7][13] This process demonstrates that the method is fit for its intended purpose.

Validation Parameter	Description	Typical Acceptance Criteria
Selectivity & Specificity	Ability to differentiate and quantify the analyte in the presence of other components in the sample. Assessed using at least 6 blank plasma lots.	No significant interfering peaks at the retention time of the analyte or IS (>20% of LLOQ response).
Linearity & Range	The concentration range over which the method is accurate and precise. A calibration curve with at least 6 non-zero points is analyzed.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of calibrators should be within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quant. (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Analyte response should be at least 5x the response of a blank sample. Accuracy within ±20% of nominal; Precision ≤20% CV.
Accuracy & Precision	Closeness of measured values to the nominal concentration (Accuracy) and the degree of scatter between measurements (Precision). Assessed at LLOQ, LQC, MQC, HQC levels.	Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).[6][7][13]
Recovery	The efficiency of the extraction process, comparing the analyte response from an extracted sample to that of a non-extracted sample.	Should be consistent and reproducible, though no specific % value is mandated.
Matrix Effect	The suppression or enhancement of ionization due to co-eluting matrix components. Assessed by comparing analyte response in post-extraction spiked blank plasma vs. neat solution.	The IS-normalized matrix factor should have a CV ≤15% across different lots of plasma.
Stability	Assesses analyte stability under various conditions: Freeze/Thaw (3 cycles), Bench-Top (e.g., 24h at RT), and Long-Term (-20°C or -80°C).	Mean concentrations of stability samples should be within ±15% of the nominal concentration of freshly prepared samples.

Conclusion

This application note presents a selective, sensitive, and robust LC-MS/MS method for the quantification of desisobutyryl-ciclesonide in human plasma. The use of solid-phase extraction provides excellent sample cleanup, and the optimized LC-MS/MS conditions allow for a low limit of quantification necessary for pharmacokinetic assessments following inhaled administration of ciclesonide. The method is suitable for full validation according to global regulatory standards and can be reliably implemented in a high-throughput laboratory environment to support drug development programs.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• ResearchGate. Chemical structures of the parent compound ciclesonide, its active metabolite desisobutyryl-ciclesonide (des-CIC).... [Link]

• Elsevier. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers - Guidance for Industry. [Link]

• ResearchGate. Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: Application to pharmacokinetic study in healthy Chinese volunteers. [Link]

• PubMed. (2011). Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: application to pharmacokinetic study in healthy Chinese volunteers. [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation Guidance for Industry. [Link]

• SlideShare. Bioanalytical method validation emea. [Link]

• Waters Corporation. Analysis of Plasma 17-Hydroxyprogesterone, Androstenedione, and Cortisol Using a Novel Solid-Phase Extraction (SPE) Sorbent, Oasis PRiME HLB, for UPLC-MS/MS Analysis in Clinical Research. [Link]

• Mad Barn. (2021). LC-HRMS/MS study of the prodrug ciclesonide and its active metabolite desisobutyryl-ciclesonide in plasma after an inhalative administration to horses for doping control purposes. [Link]

• PNAS Nexus, Oxford Academic. (2025). Physiologic and structural characterization of desisobutyryl-ciclesonide, a selective glucocorticoid receptor modulator in newborn rats. [Link]

• PubMed. (2020). An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide in Human Serum and Its Application to a Clinical Study. [Link]

• Frontage Laboratories. An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide in Human Serum and Its Application to a Clinical Study. [Link]

• PubMed. (2007). Ultra-sensitive quantification of corticosteroids in plasma samples using selective solid-phase extraction and reversed-phase capillary high-performance liquid chromatography/tandem mass spectrometry. [Link]

• National Institutes of Health. Ciclesonide. [Link]

• OpAns, LLC. ITSP Extraction of Cortisol from Plasma. [Link]

• ResearchGate. Chemical structures of ciclesonide derivatives. [Link]

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Technical Dossier: In Vitro Application of Ciclesonide and its Active Principle (des-CIC)

Executive Summary & Mechanistic Logic

Ciclesonide (CIC) is a non-halogenated glucocorticoid prodrug. Unlike classical corticosteroids (e.g., dexamethasone, budesonide) that bind directly to the Glucocorticoid Receptor (GR), CIC possesses negligible receptor affinity (~12x relative to dexamethasone).[1] It relies on intracellular conversion by esterases (carboxylesterases/cholinesterases) to its pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC) (also known as RM1).

Critical Experimental Constraint: When designing in vitro assays, you must choose the substrate based on the cell model's enzymatic competence:

• Using Ciclesonide (Prodrug): Requires cells with high esterase activity (e.g., A549, NHBE, HepG2). If the cell line lacks these enzymes, the drug will remain inactive.

• Using Desisobutyryl-Ciclesonide (Active Principle): Bypasses the enzymatic step. Use this for direct GR-binding studies, cell-free assays, or cell lines with unknown/low esterase profiles.

Mechanistic Pathway (DOT Visualization)

Caption: Ciclesonide activation pathway. The prodrug is hydrolyzed by esterases to des-CIC, which binds GR or forms reversible lipid conjugates.

Compound Preparation & Handling[2]

Scientific Integrity Note: Ciclesonide is highly hydrophobic. Improper solubilization results in micro-precipitation, leading to erratic IC50 data.

Solubility Data

Solvent	Solubility Limit	Storage Stability	Notes
DMSO	~20-25 mg/mL	-20°C (6 months)	Preferred. Use anhydrous DMSO.
Ethanol	~10 mg/mL	-20°C (1 month)	Evaporation risk affects concentration.
Aqueous Buffer	< 1 µg/mL	Unstable	Do not store. Prepare immediately before use.

Preparation Protocol

• Stock Solution (10 mM): Dissolve 5.41 mg of Ciclesonide (MW: 540.7 g/mol ) in 1.0 mL of sterile, anhydrous DMSO. Vortex for 30 seconds.

• Aliquot: Dispense into light-protected (amber) tubes to avoid UV degradation. Store at -20°C.

• Working Solution:

  • Dilute the DMSO stock into culture medium immediately prior to use.

  • Critical Rule: The final DMSO concentration in the cell culture well must be ≤ 0.1% (v/v) to prevent solvent toxicity or membrane permeabilization artifacts.

  • Example: To achieve 10 µM final concentration, dilute 1:1000.

Cell Model Selection Guide

Cell Line	Tissue Origin	Esterase Activity	Recommended Assay Use
A549	Human Alveolar Basal Epithelial	High	Metabolic conversion, Cytokine inhibition, Viral replication.
NHBE	Normal Human Bronchial Epithelial	High	Primary cell validation (Gold Standard).
Vero E6	Kidney Epithelial (Monkey)	Variable/Low	Viral CPE assays (Use des-CIC for consistent results).
HeLa	Cervical Cancer	Moderate	GR translocation reporter assays.

Protocol A: Metabolic Activation Verification (A549 Model)

Purpose: To confirm that your specific cell model can convert the prodrug (CIC) to the active principle (des-CIC). This is a mandatory validation step before running efficacy assays with the prodrug.

Materials

• Cells: A549 (ATCC CCL-185).

• Compound: Ciclesonide (10 mM DMSO stock).[2]

• Lysis Buffer: Methanol/Water (50:50) with internal standard (e.g., Dexamethasone-d4).

Step-by-Step Methodology

• Seeding: Seed A549 cells in 6-well plates (5 x 10^5 cells/well) in F-12K medium + 10% FBS. Incubate 24h to reach 80% confluency.

• Treatment: Replace medium with serum-free medium containing 1 µM Ciclesonide .

  • Control: Vehicle (0.01% DMSO).

• Incubation: Incubate at 37°C for 1, 4, and 24 hours .

• Extraction:

  • Remove supernatant (save for extracellular analysis).

  • Wash cells 2x with ice-cold PBS.

  • Add 200 µL cold Methanol/Water lysis buffer. Scrape cells.

• Analysis: Centrifuge lysates (10,000 x g, 10 min). Analyze supernatant via LC-MS/MS.

  • Target Mass: Monitor transitions for des-CIC (MW ~456 Da).

• Validation Criteria: You should observe >30% conversion of CIC to des-CIC within 4 hours in A549 cells.

Protocol B: Anti-Inflammatory Efficacy (Cytokine Suppression)

Purpose: To measure the functional potency of the active principle in suppressing inflammatory signaling (NF-κB pathway).

Experimental Workflow (DOT Visualization)

Caption: Workflow for assessing anti-inflammatory potency via cytokine suppression.

Detailed Methodology

• Seeding: 2 x 10^4 A549 cells/well in a 96-well plate. Adhere overnight.

• Starvation: Switch to medium containing 1% FBS for 4 hours prior to treatment (reduces basal background).

• Drug Pre-treatment: Add serial dilutions of Ciclesonide or des-CIC.

  • Range: 0.1 nM to 1000 nM (semi-log steps).

  • Duration: Incubate for 1 hour before induction. This allows time for esterase conversion (if using CIC) and GR binding.

• Induction: Add IL-1β (final 10 ng/mL) or TNF-α (50 ng/mL) directly to the wells (do not wash off drug).

• Incubation: 18–24 hours at 37°C.

• Readout: Collect supernatant. Quantify IL-6 or IL-8 using a commercial ELISA kit.

• Data Analysis: Calculate % Inhibition relative to "Inducer Only" control. Plot log-concentration vs. response to determine IC50.

  • Expected IC50 (des-CIC): ~1-10 nM range.

  • Expected IC50 (CIC): Slightly higher, dependent on conversion rate.

Antiviral Assay Context (SARS-CoV-2)[4][5]

Context: Ciclesonide has shown antiviral properties against SARS-CoV-2, potentially via NSP15 inhibition or replication complex disruption.[3]

Protocol Modification for Antiviral Screening:

• Cell Line: VeroE6/TMPRSS2 or Calu-3 (Calu-3 is preferred for better esterase representation).

• Timing: Treat cells with Ciclesonide post-infection (1h after adsorption) to test replication inhibition.

• Readout: qPCR for viral RNA (N-gene) or TCID50 assay.

• Reference Standard: Matsuyama et al. (2020) demonstrated an EC90 of ~0.55 µM in differentiated bronchial epithelial cells.[4]

References

• Dietzel, K., et al. (2001). "Ciclesonide: an on-site-activated steroid."[5][6] Progress in Respiratory Research. Link

• Nave, R., et al. (2006). "In vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices." Biopharmaceutics & Drug Disposition. Link

• Matsuyama, S., et al. (2020).[7] "The inhaled steroid ciclesonide blocks SARS-CoV-2 RNA replication by targeting the viral replication-transcription complex in cultured cells."[3][6] Journal of Virology. Link

• Belvisi, M. G., et al. (2005). "Preclinical profile of ciclesonide, a novel corticosteroid for the treatment of asthma."[8][9][10] Journal of Pharmacology and Experimental Therapeutics. Link

• Mulligan, J. K., et al. (2016). "Ciclesonide nasal aerosol treatment in patients with chronic rhinosinusitis." American Journal of Rhinology & Allergy. Link

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• 2. Ciclesonide Glucocorticoid Receptor agonist | CAS 126544-47-6 | Selleck [selleck.au]
• 3. Antiviral activity of ciclesonide acetal derivatives blocking SARS-CoV-2 RNA replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. journals.asm.org [journals.asm.org]
• 6. The Inhaled Steroid Ciclesonide Blocks SARS-CoV-2 RNA Replication by Targeting the Viral Replication-Transcription Complex in Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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preparing ciclesonide active principle stock solutions in DMSO

Application Note: High-Fidelity Preparation and Storage of Ciclesonide (Prodrug) Stock Solutions in DMSO

Abstract & Core Directive

Ciclesonide is a non-halogenated glucocorticoid prodrug .[1] Its therapeutic efficacy relies entirely on intracellular conversion by esterases into its active metabolite, desisobutyryl-ciclesonide (des-CIC) .[2][3]

The Critical Failure Mode: Unlike standard corticosteroids (e.g., Dexamethasone), Ciclesonide contains a labile ester linkage at the C21 position.[2] If this bond hydrolyzes during stock preparation due to moisture in the solvent (DMSO), the researcher inadvertently treats cells with the active metabolite rather than the prodrug. This invalidates studies regarding uptake kinetics, intracellular activation rates, and prodrug selectivity.[2]

This guide details the preparation of anhydrous Ciclesonide stocks to preserve the ester bond integrity.

Physicochemical Profile

Property	Data	Notes
Compound Name	Ciclesonide	Prodrug form
CAS Number	126544-47-6	Verify against CoA
Molecular Weight	540.69 g/mol	Use 540.7 for general calc.[2][4][5]
Solubility (DMSO)	~20–50 mg/mL	High solubility
Solubility (Aqueous)	< 1 µg/mL	Negligible; requires carrier
Critical Moiety	C21-Isobutyryl Ester	Hydrolysis Risk
Active Metabolite	Des-ciclesonide (des-CIC)	100x higher GR affinity

Protocol 1: Preparation of 10 mM Master Stock

Objective: Create a 10 mM stock solution (5.41 mg/mL) in anhydrous DMSO.

Materials:

• Ciclesonide (Solid, >98% purity).[2][4][5]

• Anhydrous DMSO (≥99.9%, water content <50 ppm).[2] Note: Standard "molecular biology grade" DMSO often contains enough water to degrade esters over time.[2]

• Amber glass vials (Borosilicate) with PTFE-lined caps.[2]

• Desiccator cabinet.

Step-by-Step Methodology:

• Equilibration: Remove the Ciclesonide vial from the freezer (-20°C). Allow it to equilibrate to room temperature (20–25°C) inside a desiccator for 30 minutes.

  • Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, initiating hydrolysis.[2]

• Gravimetry: Weigh 5.41 mg of Ciclesonide powder into a sterile amber glass vial.

  • Tip: Ciclesonide powder can be static. Use an anti-static gun if available.

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Technique: Inject DMSO slowly down the side of the vial to wash down adherent powder.

• Dissolution: Vortex at medium speed for 30–60 seconds.

  • Observation: The solution should be crystal clear. If particles persist, warm gently (37°C water bath) for <2 minutes. Do not sonicate aggressively , as localized heat can degrade the ester.[2]

• Visual QC: Invert the vial against a light source. The solution must be free of turbidity or precipitate.

Protocol 2: Storage & Stability

The "Freeze-Thaw" Hazard: Repeated freeze-thaw cycles introduce moisture via condensation.[2] Ciclesonide stocks should be aliquoted immediately.

• Aliquot: Dispense the Master Stock into single-use aliquots (e.g., 20 µL or 50 µL) in high-quality polypropylene PCR tubes or amber microcentrifuge tubes.

• Seal: Parafilm is insufficient for long-term DMSO storage.[2] Use caps with O-rings or store tubes inside a secondary container (jar) with desiccant beads.[2]

• Temperature:

  • Short Term (< 1 month): -20°C.[2][6][7]

  • Long Term (> 1 month): -80°C.[2][7]

• Shelf Life: Under anhydrous conditions at -80°C, the prodrug is stable for >2 years.[2]

Application Guide: In Vitro Dilution

Challenge: Ciclesonide is highly lipophilic (LogP ~5.3). Direct addition of 100% DMSO stock to cell culture media often causes the compound to "crash out" (precipitate) into invisible micro-crystals, reducing bioavailability.

The "Intermediate Step" Method:

• Plan: Desired Final Concentration = 10 nM.

• Step A (Intermediate Dilution): Dilute the 10 mM Master Stock 1:100 in DMSO (not media) to create a 100 µM Working Stock .

  • Why: Keeps the compound solubilized in organic solvent.

• Step B (Final Dosing): Dilute the 100 µM Working Stock 1:10,000 into pre-warmed culture media.

  • Result: Final Concentration = 10 nM.

  • Final DMSO: 0.01% (Non-toxic to most cell lines).

• Mixing: Rapidly disperse the media immediately after addition to prevent local high-concentration precipitation.

Mechanism & Workflow Visualization

Diagram 1: The Prodrug Activation Pathway

This diagram illustrates why stock integrity is vital: if the stock degrades, the "Intracellular Activation" step is bypassed, invalidating the experiment.[2]

Caption: Ciclesonide Activation Pathway. The prodrug (Blue) must remain intact until it enters the cell to be activated by esterases (Red) into the active metabolite (Green).

Diagram 2: Preparation Workflow

Caption: Step-by-step workflow for preparing stable Ciclesonide stocks, emphasizing moisture control.

References

• PubChem. Ciclesonide Compound Summary (CID 6918155).[8] National Library of Medicine. [Link]

• DrugBank Online. Ciclesonide: Pharmacology and Mechanism of Action. [Link]

• Mutch, E., et al. (2007). "The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue."[2] Biochemical Pharmacology. [Link][2]

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Application Note: High-Integrity Extraction of Ciclesonide and Desisobutyryl-Ciclesonide from Lung Tissue

This Application Note is structured to provide a rigorous, field-validated protocol for the extraction and quantification of Ciclesonide (CIC) and its active metabolite, Desisobutyryl-Ciclesonide (des-CIC), from lung tissue.

Executive Summary & Scientific Rationale

Ciclesonide (CIC) is a non-halogenated glucocorticoid prodrug. Upon inhalation, it is hydrolyzed by intracellular esterases in the lung airway epithelium to form the pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC) (also known as RM1). Des-CIC has a 100-fold higher affinity for the glucocorticoid receptor than the parent compound.[1]

The Bioanalytical Challenge: The primary failure mode in quantifying CIC in lung tissue is ex vivo hydrolysis . Lung tissue is rich in carboxylesterases. If enzyme activity is not immediately arrested during tissue harvesting and homogenization, the prodrug (CIC) will artificially convert to the metabolite (des-CIC), leading to:

• Underestimation of CIC levels.[2]

• Overestimation of des-CIC (Active Principle) levels.

• Invalid pharmacokinetic (PK) profiles.

This protocol utilizes a Dual-Lock Stabilization System (Chemical Inhibition + Temperature Control) to preserve the metabolic ratio at the moment of sampling.

Metabolic Pathway & Intervention Logic

Figure 1: Metabolic pathway of Ciclesonide. The protocol focuses on arresting the esterase-driven conversion of CIC to Des-CIC during extraction.

Reagents & Equipment

Chemical Standards

• Analytes: Ciclesonide (CIC), Desisobutyryl-Ciclesonide (des-CIC).[1][2][3][4][5][6][7][8][9][10][11]

• Internal Standards (IS): Ciclesonide-d11 and des-CIC-d11 (Preferred).[7] Alternative: Dexamethasone-d4.

Critical Reagents

• Esterase Inhibitor: Bis-nitrophenyl phosphate (BNPP) or Phenylmethylsulfonyl fluoride (PMSF).

  • Note: BNPP is a specific inhibitor of carboxylesterases found in lung tissue.

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc).

  • Why: These solvents provide high recovery of lipophilic steroids while leaving behind phospholipids that cause matrix effects in LC-MS.

• Homogenization Buffer: PBS (pH 7.4) containing 10 mM BNPP (freshly prepared).

Detailed Experimental Protocol

Phase A: Tissue Harvesting & Stabilization (The "Golden Minute")

Scientific Integrity Note: The time between tissue excision and freezing/stabilization is the largest source of variability.

• Harvest: Excise lung tissue rapidly.

• Wash: Rinse briefly in ice-cold saline to remove surface blood.

• Inhibit: Immediately drop the tissue into a pre-weighed tube containing ice-cold Inhibitor Solution (PBS + 10 mM BNPP).

  • Alternative: If immediate homogenization is impossible, snap-freeze in liquid nitrogen. However, esterases can reactivate during the thawing process. Direct homogenization in inhibitor buffer is superior.

Phase B: Homogenization

• Ratio: Add Homogenization Buffer to tissue at a 1:4 ratio (w/v) (e.g., 200 mg tissue + 800 µL Buffer).

• Process: Homogenize using a bead beater (e.g., Precellys) or rotor-stator homogenizer while keeping samples on ice.

  • Cycle: 2 x 30 sec at 6000 rpm (pause 30 sec on ice to prevent heating).

• Aliquot: Transfer 100 µL of homogenate to a clean Eppendorf tube for extraction.

Phase C: Liquid-Liquid Extraction (LLE) workflow

This method is superior to protein precipitation (PPT) for lung tissue because it actively partitions lipids away from the analytes, reducing ion suppression.

• Spike IS: Add 10 µL of Internal Standard working solution (e.g., 100 ng/mL CIC-d11/des-CIC-d11) to the 100 µL homogenate.

• Vortex: Mix gently for 10 seconds.

• Extract: Add 1.0 mL of MTBE (Methyl tert-butyl ether).

• Agitate: Shake or vortex vigorously for 10 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer: Flash-freeze the aqueous (bottom) layer in a dry ice/ethanol bath (approx. 30 seconds). Pour the organic (top) layer into a fresh glass tube.

  • Why Flash Freeze? This allows pouring off the solvent without disturbing the pellet, ensuring 100% transfer of the clean organic phase.

• Dry: Evaporate the organic solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Mobile Phase (50:50 Acetonitrile:Water + 0.1% Formic Acid).

Workflow Visualization

Figure 2: Step-by-step extraction workflow ensuring enzyme inhibition and lipid removal.

LC-MS/MS Analytical Conditions

To validate the extraction, the detection method must separate the prodrug from the active metabolite.

Parameter	Setting
Column	C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	0-0.5 min: 40% B; 0.5-3.0 min: 40% -> 95% B; 3.0-4.0 min: 95% B (Wash)
Ionization	ESI Positive Mode (or APPI for ultra-sensitivity)
MRM Transitions	CIC: 541.3 -> 411.2 (Quant), 541.3 -> 295.1 (Qual)Des-CIC: 471.3 -> 453.3 (Quant), 471.3 -> 279.1 (Qual)

Note on Sensitivity: Des-CIC is highly potent; expected tissue concentrations may be in the low ng/g range. Ensure your MS/MS is tuned for maximum sensitivity on the daughter ions.

Method Validation & Troubleshooting

Self-Validating Quality Controls

To ensure the protocol is working, you must run Stability QCs :

• Low QC: Spike CIC into blank lung homogenate.

• Process: Leave on the bench for 30 minutes before extraction.

• Check: If >5% des-CIC is detected in this sample, your inhibitor (BNPP) concentration is insufficient.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High des-CIC background	Ex vivo conversion during homogenization.	Increase BNPP to 20mM or use acidified acetonitrile for homogenization.
Low Recovery	Lipids trapping the drug.	Switch extraction solvent to Ethyl Acetate/Hexane (80:20).
Matrix Effect (Ion Suppression)	Phospholipids eluting with analyte.	Use a Divert Valve to send the first 1 min of LC flow to waste; ensure LLE phase separation is clean.

References

• Nave, R., et al. (2006). "In vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices." Biopharmaceutics & Drug Disposition. Link

• Mutch, E., et al. (2007). "The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue." Biochemical Pharmacology. Link

• Rohatagi, S., et al. (2003). "Pharmacokinetics and metabolism of ciclesonide." The Journal of Clinical Pharmacology. Link

• Bernstein, D.I., et al. (2020). "An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite." The Journal of Applied Laboratory Medicine. Link

Sources

• 1. Ciclesonide uptake and metabolism in human alveolar type II epithelial cells (A549) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-HRMS/MS study of the prodrug ciclesonide and its active metabolite desisobutyryl-ciclesonide in plasma after an inhalative administration to horses for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide in Human Serum and Its Application to a Clinical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of ciclesonide in the upper and lower airways: review of available data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Deposition and metabolism of inhaled ciclesonide in the human lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. frontagelab.com [frontagelab.com]
• 8. The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. madbarn.com [madbarn.com]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. Determination of lung deposition following inhalation of ciclesonide using different bioanalytical procedures - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dosing Guidelines for Ciclesonide in Murine Models

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Ciclesonide, a non-halogenated inhaled corticosteroid (ICS), presents a unique profile for respiratory disease research in murine models. Administered as a prodrug, it is enzymatically converted to its active metabolite, desisobutyryl-ciclesonide (des-CIC), primarily within the lungs. This localized activation, coupled with high protein binding and rapid systemic clearance, offers the potential for potent topical anti-inflammatory effects with a reduced risk of systemic side effects.[1][2][3] These characteristics make ciclesonide an attractive candidate for investigating therapeutic interventions in murine models of asthma, chronic obstructive pulmonary disease (COPD), and acute lung injury (ALI). This guide provides a comprehensive overview of dosing strategies, administration protocols, and key experimental considerations for the use of ciclesonide in preclinical murine research.

Introduction: The Scientific Rationale for Ciclesonide in Murine Models

Ciclesonide's utility in murine models stems from its distinct pharmacological properties. Unlike systemically active corticosteroids, ciclesonide's localized bioactivation offers a more targeted approach to studying pulmonary inflammation. The active metabolite, des-CIC, exhibits a high affinity for the glucocorticoid receptor, comparable to other potent corticosteroids like fluticasone and budesonide.[1][4] This high affinity translates to robust anti-inflammatory activity. Furthermore, des-CIC can undergo reversible fatty acid esterification within the lung tissue, forming a local depot that may prolong its therapeutic action and support less frequent dosing regimens.[5]

Mechanism of Action: A Targeted Anti-Inflammatory Cascade

Ciclesonide's therapeutic effects are mediated through the classical glucocorticoid receptor signaling pathway. As a prodrug, inhaled ciclesonide has a low affinity for the glucocorticoid receptor (GR).[4] Upon reaching the lungs, it is hydrolyzed by endogenous esterases into its active metabolite, des-ciclesonide (des-CIC).[1][3] Des-CIC possesses a significantly higher binding affinity for the GR.[4]

The activated des-CIC-GR complex then translocates to the nucleus, where it modulates gene expression in two primary ways:

• Transactivation: The complex binds to glucocorticoid response elements (GREs) in the promoter regions of anti-inflammatory genes, upregulating their transcription.

• Transrepression: The complex interferes with the activity of pro-inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), thereby downregulating the expression of inflammatory cytokines, chemokines, and adhesion molecules.

This dual action leads to a reduction in airway inflammation, edema, and mucus production.

Figure 1: Ciclesonide's intracellular activation and mechanism of action.

Dosing Considerations in Murine Models

The selection of an appropriate dose of ciclesonide is critical for the successful execution and interpretation of preclinical studies. Several factors should be considered to establish a dose that is both efficacious and translationally relevant.

Factors Influencing Dose Selection

• Murine Model: The specific disease model (e.g., ovalbumin-induced allergic asthma, lipopolysaccharide-induced acute lung injury, or elastase-induced emphysema) will significantly impact the required dose. Acute inflammatory models may require higher or more frequent doses than chronic models.

• Route of Administration: The bioavailability and local concentration of ciclesonide will vary depending on the administration route (intratracheal, intranasal, or oral gavage). Intratracheal administration provides the most direct delivery to the lungs, often requiring lower doses compared to intranasal or oral routes.

• Strain, Age, and Sex of Mice: These biological variables can influence drug metabolism and the inflammatory response, potentially requiring dose adjustments.

• Desired Therapeutic Effect: The dose should be titrated to achieve the desired level of anti-inflammatory activity without inducing significant systemic side effects. It is often beneficial to perform a dose-response study to identify the optimal therapeutic window.

Recommended Dose Ranges

The following table summarizes suggested starting dose ranges for ciclesonide in various murine models based on available literature. It is imperative to note that these are starting points, and dose optimization is highly recommended for each specific experimental setup.

Murine Model	Route of Administration	Suggested Dose Range (per mouse)	Frequency	Reference(s)
Allergic Asthma (OVA-induced)	Intranasal/Intratracheal	10 - 100 µg	Once daily	[6]
Acute Lung Injury (LPS-induced)	Intraperitoneal	2.5 mg/kg	Once or twice daily	[7]
Chronic Obstructive Pulmonary Disease	Intranasal/Intratracheal	50 - 200 µg	Once daily	[8]
Lung Cancer Xenograft	Subcutaneous	10 mg/kg	Once daily	[9]

Note: The conversion of doses from µ g/mouse to mg/kg will depend on the average weight of the mice used in the study. For a 25g mouse, 40 µ g/mouse is equivalent to 1.6 mg/kg.

Administration Protocols

The choice of administration route is a critical determinant of drug delivery to the target organ. For respiratory models, direct administration to the airways is generally preferred.

Intratracheal (I.T.) Administration

This method ensures direct and accurate delivery of ciclesonide to the lungs.

Materials:

• Ciclesonide solution/suspension

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Animal restraining board

• Fiber optic light source

• Otoscope or small animal laryngoscope

• Gel-loading pipette tips or a specialized intratracheal instillation device

• Microsyringe

Protocol:

• Anesthetize the mouse according to an approved institutional protocol.

• Suspend the mouse by its upper incisors on a restraining board at a 45-60 degree angle.

• Gently pull the tongue to the side to visualize the glottis. A fiber optic light source can be used to transilluminate the trachea.

• Carefully insert a gel-loading pipette tip or a specialized cannula into the trachea, being cautious not to enter the esophagus.

• Administer the desired volume of ciclesonide solution/suspension (typically 25-50 µL for a mouse) using a microsyringe.

• Keep the mouse in a vertical position for a few seconds to allow the liquid to distribute into the lungs.

• Remove the delivery device and allow the mouse to recover on a warming pad.

Intranasal (I.N.) Administration

A less invasive method for delivering substances to the respiratory tract.

Materials:

• Ciclesonide solution/suspension

• Micropipette with fine-tipped ends

• Anesthetic (light isoflurane anesthesia is recommended to prevent sneezing)

Protocol:

• Lightly anesthetize the mouse.

• Hold the mouse in a supine position.

• Using a micropipette, apply small droplets (5-10 µL) of the ciclesonide solution to one nostril, allowing the mouse to inhale the liquid.

• Alternate between nostrils until the full dose has been administered.

• Maintain the mouse in a supine position for a short period to facilitate distribution to the lower airways.

Oral Gavage (P.O.)

While less common for respiratory-targeted therapies due to first-pass metabolism, this route can be used to assess systemic effects or for compounds formulated for oral absorption.

Materials:

• Ciclesonide solution/suspension

• Flexible or rigid ball-tipped gavage needle (20-22 gauge for mice)

• Syringe

Protocol:

• Gently restrain the mouse, ensuring the head and body are in a straight line.

• Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth.

• Carefully insert the gavage needle into the esophagus. Do not force the needle.

• Slowly administer the ciclesonide solution (maximum volume of 10 mL/kg).

• Gently remove the needle and return the mouse to its cage.

Figure 2: A generalized experimental workflow for evaluating ciclesonide in a murine respiratory model.

Assessment of Efficacy and Safety

A robust experimental design should include multiple endpoints to comprehensively evaluate the therapeutic effects and potential side effects of ciclesonide.

Efficacy Endpoints

• Bronchoalveolar Lavage (BAL) Fluid Analysis: BAL is a standard procedure to collect cells and fluid from the lower respiratory tract.

  • Total and Differential Cell Counts: Quantify the number of inflammatory cells (e.g., eosinophils, neutrophils, lymphocytes, and macrophages).

  • Cytokine and Chemokine Levels: Measure the concentration of pro-inflammatory mediators (e.g., IL-4, IL-5, IL-13, TNF-α) using ELISA or multiplex assays.

  • Total Protein Concentration: An indicator of vascular permeability and lung injury.

• Lung Histology: Provides a qualitative and quantitative assessment of lung inflammation and remodeling.

  • Hematoxylin and Eosin (H&E) Staining: To visualize inflammatory cell infiltration and general lung morphology.

  • Periodic Acid-Schiff (PAS) Staining: To assess mucus production and goblet cell hyperplasia.

  • Masson's Trichrome Staining: To evaluate collagen deposition and airway remodeling.

• Airway Hyperresponsiveness (AHR) Measurement: Assesses the exaggerated bronchoconstrictor response to stimuli like methacholine, a key feature of asthma. This can be measured in vivo using whole-body plethysmography or more invasively with a flexiVent system.

Safety and Toxicity Assessment

While ciclesonide has a favorable safety profile, it is prudent to monitor for potential systemic effects, especially at higher doses or with chronic administration.

• Body Weight and General Health: Monitor for any changes in body weight, activity levels, and overall appearance.

• Organ Weights: At the end of the study, weigh key organs such as the adrenal glands, thymus, and spleen, as glucocorticoids can cause atrophy of these tissues.

• Serum Corticosterone Levels: To assess for adrenal suppression, a potential side effect of systemic glucocorticoid exposure.

• Complete Blood Count (CBC) and Blood Chemistry: To evaluate for any systemic toxicities.

Two-year carcinogenicity studies in mice with oral doses up to 900 mcg/kg did not show any tumor incidence.[10] However, ciclesonide was positive in an in vivo micronucleus test in mice.[10][11]

Conclusion

Ciclesonide's unique pharmacological profile as a lung-activated prodrug makes it a valuable tool for preclinical research in respiratory diseases. By carefully selecting the appropriate dose, administration route, and relevant endpoints, researchers can effectively leverage murine models to investigate the therapeutic potential of ciclesonide and gain insights into the pathophysiology of airway inflammation. The protocols and guidelines presented in this document provide a framework for designing and executing rigorous and reproducible studies.

References

• U.S. Food and Drug Administration. (2006). Ciclesonide Nasal Spray - CPY Document. [Link]

• Apotex Inc. (2017). Product Monograph - PrAPO-CICLESONIDE. [Link]

• U.S. Food and Drug Administration. (2007). Pharmacology/Toxicology Review and Evaluation - NDA 21-658. [Link]

• Mårs, U., d'Argy, R., Hallbeck, K., Miller-Larsson, A., & Edsbäcker, S. (2013). Tissue accumulation kinetics of ciclesonide-active metabolite and budesonide in mice. Basic & clinical pharmacology & toxicology, 112(6), 401–411. [Link]

• U.S. Food and Drug Administration. (2004). Clinical Review - NDA # 21-658, Ciclesonide (Alvesco™). [Link]

• Belvisi, M. G., Bundschuh, D. S., Stoeck, M., Wicks, S., Underwood, S., Battram, C. H., Haddad, E. B., Webber, S. E., & Foster, M. L. (2005). Preclinical profile of ciclesonide, a novel corticosteroid for the treatment of asthma. The Journal of pharmacology and experimental therapeutics, 314(2), 568–574. [Link]

• Chapman, K. R. (2005). Ciclesonide for the treatment of asthma. Expert opinion on investigational drugs, 14(6), 727–737. [Link]

• Jaumotte, J. D., et al. (2025). Physiologic and structural characterization of desisobutyryl-ciclesonide, a selective glucocorticoid receptor modulator in newborn rats. PNAS Nexus, pgad501. [Link]

• Nave, R., Fisher, R., & Zech, K. (2013). Allometric modeling of ciclesonide, a nonhalogenated glucocorticoid, and its active metabolite, desisobutyrylciclesonide, using animal-derived pharmacokinetic parameters. Journal of pharmaceutical sciences, 102(5), 1735–1744. [Link]

• Belvisi, M. G., et al. (2005). Preclinical Profile of Ciclesonide, a Novel Corticosteroid for the Treatment of Asthma. ResearchGate. [Link]

• Derendorf, H. (2007). Pharmacokinetic and pharmacodynamic properties of inhaled ciclesonide. The Journal of clinical pharmacology, 47(6), 782–789. [Link]

• Kim, M. O., et al. (2020). The FDA-Approved Anti-Asthma Medicine Ciclesonide Inhibits Lung Cancer Stem Cells through Hedgehog Signaling-Mediated SOX2 Regulation. Cancers, 12(2), 393. [Link]

• Cohen, J., et al. (2008). Ciclesonide improves measures of small airway involvement in asthma. European Respiratory Journal, 31(6), 1213-1220. [Link]

• Jaumotte, J. D., et al. (2024). Physiologic and structural characterization of desisobutyryl- ciclesonide, a selective glucocorticoid receptor modulator in. Children's Mercy Kansas City Scholarly Works. [Link]

• van den Berge, M., et al. (2013). Tailoring of corticosteroids in COPD management. Current opinion in pulmonary medicine, 19(2), 125–132. [Link]

• Mutch, E., et al. (2007). Metabolism of ciclesonide in the upper and lower airways: review of available data. Therapeutics and clinical risk management, 3(4), 651–658. [Link]

• Lyseng-Williamson, K. A., & Plosker, G. L. (2006). Ciclesonide: a review of its use in the management of asthma. Drugs, 66(13), 1779–1798. [Link]

• El Khoury, N., et al. (2024). 6813 Des-Ciclesonide: A Novel Selective Glucocorticoid Receptor Modulator With Therapeutic Potential for Bronchopulmonary Dysplasia, a Chronic Lung Disease of Prematurity. Journal of the Endocrine Society, 8(Supplement_1), A1011. [Link]

• Menden, H., Mabry, S., & Sampath, V. (2023). Ciclesonide protects against LPS-induced lung endothelial inflammation and acute lung injury. Children's Mercy Kansas City Scholarly Works. [Link]

• Kaliner, M. A. (2009). Ciclesonide in the Management of Asthma. Clinical Medicine: Therapeutics, 1, 1439-1451. [Link]

• Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5, 287–296. [Link]

• Zaki, I., et al. (2022). A Review on the Role of Oscillometry and Ciclesonide in Small Airway Disease Management in Asthma. ResearchGate. [Link]

• Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5, 287–296. [Link]

• Synapse. (2024). What is Ciclesonide used for? Patsnap. [Link]

• Kim, M. O., et al. (2020). The FDA-Approved Anti-Asthma Medicine Ciclesonide Inhibits Lung Cancer Stem Cells through Hedgehog Signaling-Mediated SOX2 Regulation. MDPI. [Link]

• ClinicalTrials.eu. (n.d.). Ciclesonide – Application in Therapy and Current Clinical Research. [Link]

• Gauvreau, G. M., et al. (2005). Effect of low-dose ciclesonide on allergen-induced responses in subjects with mild allergic asthma. Journal of allergy and clinical immunology, 116(2), 285–291. [Link]

• Menden, H. et al. (2021). The SARS-CoV-2 E protein induces Toll like receptor 2-mediated neonatal lung injury. bioRxiv. [Link]

• Schaffner, T. J., & Skoner, D. P. (2009). Ciclesonide: a safe and effective inhaled corticosteroid for the treatment of asthma. Therapeutics and clinical risk management, 5, 287–296. [Link]

• Abdel-Mottaleb, M. M. A., et al. (2021). Enhanced alveo pulmonary deposition of nebulized ciclesonide for attenuating airways inflammations: a strategy to overcome metered dose inhaler drawbacks. Pharmaceutical development and technology, 26(4), 466–477. [Link]

• Al-Garawi, A. A., et al. (2014). Development of a Novel Severe Triple Allergen Asthma Model in Mice Which Is Resistant to Dexamethasone and Partially Resistant to TLR7 and TLR9 Agonist Treatment. PLoS ONE, 9(3), e91223. [Link]

• Meakins-Christie Laboratories. (2020). Ciclesonide Clinical Trial for COVID-19. [Link]

• Mayo Clinic. (n.d.). Ciclesonide (inhalation route) - Side effects & dosage. [Link]

• Lee, H., et al. (2024). CycloZ Suppresses TLR4-Driven Inflammation to Reduce Asthma-Like Responses in HDM-Exposed Mouse Models. MDPI. [Link]

• Mad Barn. (2019). Effect of different doses of inhaled ciclesonide on lung function, clinical signs related to airflow limitation and serum cortisol levels in horses with experimentally induced mild to severe airway obstruction. [Link]

• Lee, H., et al. (2024). CycloZ Suppresses TLR4-Driven Inflammation to Reduce Asthma-Like Responses in HDM-Exposed Mouse Models. Cells, 13(23), 2034. [Link]

Sources

• 1. Ciclesonide for the treatment of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic and pharmacodynamic properties of inhaled ciclesonide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Ciclesonide used for? [synapse.patsnap.com]
• 4. Preclinical profile of ciclesonide, a novel corticosteroid for the treatment of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolism of ciclesonide in the upper and lower airways: review of available data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. scholarlyexchange.childrensmercy.org [scholarlyexchange.childrensmercy.org]
• 8. Tailoring of corticosteroids in COPD management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The FDA-Approved Anti-Asthma Medicine Ciclesonide Inhibits Lung Cancer Stem Cells through Hedgehog Signaling-Mediated SOX2 Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]

Technical Notes & Optimization

improving solubility of ciclesonide active principle in aqueous media

Current Status: Operational Role: Senior Application Scientist Topic: Ciclesonide (CIC) Solubilization in Aqueous Media

Knowledge Base Home: Diagnostic Strategy

Welcome to the Ciclesonide Formulation Support Center. Ciclesonide is a highly lipophilic (LogP ~5.3) glucocorticoid prodrug.[1][2] Its poor water solubility (< 0.1 mg/L) presents a significant barrier to developing aqueous-based delivery systems like nasal sprays or nebulizer solutions.

Unlike other corticosteroids, Ciclesonide is an ester prodrug susceptible to hydrolysis.[1] Your solubilization strategy must balance solubility enhancement with chemical stability (preventing premature conversion to des-ciclesonide).

Formulation Decision Matrix

Use the following logic tree to select the optimal solubilization method based on your target delivery system.

Figure 1: Decision matrix for selecting ciclesonide solubilization strategies based on therapeutic requirements.

Troubleshooting Guides

Issue A: "Crash Out" Precipitation in Co-Solvent Systems

Symptom: You dissolve Ciclesonide in Ethanol (stock), but upon dilution with water or buffer, immediate turbidity or crystallization occurs. Root Cause: The "Antisolvent Effect." Ciclesonide has high solubility in ethanol (>10 mg/mL) but practically zero in water. When the dielectric constant of the mixture rises above a critical threshold, the drug becomes super-saturated and precipitates.

Corrective Protocol:

• Determine Dielectric Requirement: Construct a dielectric constant (

  ) curve. Ciclesonide typically requires for stability in solution, which implies high organic content (>40% EtOH).

• Ternary Phase Diagram: Do not rely on binary (EtOH/Water) mixtures alone. Introduce a surfactant (e.g., Polysorbate 80) or a co-solvent with intermediate polarity (e.g., Propylene Glycol) to bridge the gap.

• Order of Addition (Critical):

  • Wrong: Add Water to Ethanolic Concentrate.[3] (Causes local supersaturation).

  • Right: Add Ethanolic Concentrate dropwise into the aqueous phase under high-shear mixing. This creates a temporary metastable supersaturation or stable micelles if surfactant is present.

Issue B: Low Binding Efficiency with Cyclodextrins

Symptom: You are using

-Cyclodextrin ( -CD) but HPLC shows < 10% solubilization improvement. Root Cause:

• Steric Hindrance: The bulky isobutyryl ester group at the C-21 position of Ciclesonide may prevent deep inclusion into the native

  -CD cavity.

• Low K (Stability Constant): Native

  -CD has limited water solubility itself (~18.5 mg/mL).

Corrective Protocol:

• Switch Derivative: Use Sulfobutylether-

  -CD (SBE- -CD) or Hydroxypropyl- -CD (HP- -CD) . These have significantly higher aqueous solubility (>500 mg/mL) and flexible cavities.

• Add a Hydroxy Acid: The addition of 0.1% w/v Citric Acid can sometimes stabilize the complex via hydrogen bonding networks, though pH must be monitored.

Issue C: Ostwald Ripening in Nanosuspensions

Symptom: Particle size increases from 200nm to >1µm after 48 hours of storage. Root Cause: Ostwald Ripening. Smaller particles dissolve and redeposit onto larger particles to minimize surface energy. This is common in highly lipophilic drugs like Ciclesonide.

Corrective Protocol:

• Stabilizer Selection: Use a dual-stabilizer system.

  • Steric Stabilizer: HPMC (Hydroxypropyl methylcellulose) or PVP K30 forms a barrier.

  • Electrostatic Stabilizer: SLS (Sodium Lauryl Sulfate) or Docusate Sodium provides charge repulsion.

• Process Check: Ensure you are not generating excessive heat during milling/homogenization, which increases solubility temporarily and accelerates ripening upon cooling.

Frequently Asked Questions (FAQ)

Q: Can I use pH adjustment to improve solubility? A: No. Ciclesonide is non-ionizable in the physiological pH range (it lacks acidic or basic groups that ionize easily). Furthermore, it is an ester prodrug.[1] Exposure to alkaline pH (> 7.5) or strong acids will catalyze the hydrolysis to des-ciclesonide (the active metabolite) before it reaches the target tissue, altering the safety/efficacy profile. Maintain pH 5.0–6.0.

Q: Why does the literature mention "Hypotonic Suspensions" for Ciclesonide? A: This is a bioavailability trick, not a solubility trick. Hypotonic vehicles cause water absorption by mucosal cells. This solvent drag effect carries Ciclesonide micro/nanoparticles into the nasal mucosa, increasing retention time and intracellular conversion to the active metabolite.

Q: How do I sterilize a Ciclesonide aqueous formulation? A:

• Solutions (CD-complexes): 0.22 µm PES filtration is acceptable.

• Suspensions: You cannot sterile filter a suspension. You must either:

  • Use aseptic processing (sterile API + sterile excipients).

  • Use terminal sterilization (autoclave) only if you have verified that the ester bond survives the heat cycle (often requires specific buffers like citrate).

Experimental Protocols

Protocol A: Phase Solubility Study (Higuchi & Connors Method)

Objective: Determine the stability constant (

) for CD complexation.

• Preparation: Prepare aqueous solutions of HP-

  -CD at increasing concentrations (0, 5, 10, 20, 50, 100 mM) in phosphate buffer (pH 6.0).

• Saturation: Add excess Ciclesonide (~5 mg) to 5 mL of each CD solution in amber glass vials.

• Equilibration: Shake at 25°C for 72 hours.

• Filtration: Filter through a 0.45 µm PVDF membrane (pre-saturated to avoid drug adsorption).

• Assay: Quantify dissolved Ciclesonide via HPLC (UV @ 242 nm).

• Calculation: Plot [Drug] vs. [CD].

  (Where is intrinsic solubility of Ciclesonide in water).

Protocol B: Preparation of Ciclesonide Nanosuspension (Wet Media Milling)

Objective: Create a stable suspension for nasal/nebulizer delivery.

Materials:

• Ciclesonide (Micronized)[4]

• Stabilizers: Polysorbate 80 (0.1%), HPMC E5 (0.5%)

• Milling Media: Zirconium oxide beads (0.5 mm)

Step-by-Step:

• Pre-Dispersion: Dissolve HPMC and Polysorbate 80 in Water for Injection. Add Ciclesonide powder (1% w/v) and stir magnetically for 30 mins to wet the hydrophobic surface.

• Milling: Transfer dispersion to a bead mill chamber. Load 0.5 mm Zirconia beads (bead volume approx 60% of chamber).

• Process: Mill at 2000 RPM.

  • Cycle 1 (30 mins): Coarse reduction.

  • Cycle 2 (60 mins): Fine reduction.

  • Temp Control: Maintain jacket temperature < 20°C to prevent heat degradation.

• Recovery: Separate beads via sieving.

• QC Check: Measure Particle Size (D50 should be < 300 nm) and PDI (< 0.2) using Dynamic Light Scattering (DLS).

Comparative Solubility Data

Solvent / Carrier	Solubility (approx. @ 25°C)	Application	Notes
Water	< 0.0001 mg/mL	N/A	Practically insoluble.
Ethanol (100%)	> 20 mg/mL	pMDI	Standard solvent for Alvesco®.
DMSO	> 25 mg/mL	Lab Use	Toxic; not for inhalation.
Acetone	Soluble	Processing	Used in crystallization/purification.
20% HP- -CD	~ 0.5 - 1.0 mg/mL	Nasal/Nebulizer	Requires optimization.

References

• PubChem. (2025).[5] Ciclesonide Compound Summary. National Library of Medicine. [Link]

• Health Canada. (2020). Product Monograph: ALVESCO (Ciclesonide Inhalation Aerosol). Covis Pharma. [Link]

• Mutch, E., et al. (2007). In vitro metabolism of ciclesonide in human lung and liver precision-cut slices. Xenobiotica. [Link]

• Nave, R., et al. (2006). In vitro metabolism of ciclesonide in human nasal epithelial cells. Biopharmaceutics & Drug Disposition. [Link]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. [Link]

Sources

• 1. Ciclesonide CAS#: 126544-47-6 [m.chemicalbook.com]
• 2. WO2008015696A2 - Process for preparing ciclesonide - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. Ciclesonide | C32H44O7 | CID 6918155 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Desisobutyryl Ciclesonide (des-CIC)

This technical guide details the protocols and troubleshooting strategies for preventing the degradation of desisobutyryl ciclesonide (des-CIC) , the pharmacologically active metabolite of the prodrug ciclesonide.

Current Status: Operational Subject: Storage, Stability, and Handling of Desisobutyryl Ciclesonide (CAS: 161115-59-9) Target Audience: Bioanalytical Scientists, DMPK Researchers, Formulation Chemists

Core Stability Profile & Degradation Mechanisms

To prevent degradation, one must first understand the molecule's vulnerabilities. Desisobutyryl ciclesonide (des-CIC) is a lipophilic corticosteroid containing a unique cyclohexylmethylene acetal ring at the C16/C17 position and a free hydroxyl group at C21.

Primary Degradation Pathways

• Acid-Catalyzed Acetal Hydrolysis: The cyclic acetal moiety is sensitive to acidic environments. Prolonged exposure to low pH (< 4.0) can lead to ring opening and the formation of the corresponding aldehyde and steroid backbone degradation products.

• Oxidative Degradation: The C21-hydroxyl group and the steroid backbone are susceptible to oxidation, particularly in the presence of light and trace metal ions.

• Non-Specific Adsorption (Physical Loss): Due to high lipophilicity (LogP ~4-5), des-CIC rapidly adsorbs to polypropylene/polystyrene surfaces in the absence of protein or organic co-solvents, mimicking "degradation" via loss of recovery.

Pathway Visualization

The following diagram illustrates the metabolic and chemical fate of des-CIC, highlighting the pathways we must inhibit during storage.

Figure 1: Metabolic and chemical degradation pathways of des-CIC.[1] Prevention strategies focus on inhibiting the red pathways (Oxidation/Hydrolysis).

Stock Solution Management (The "Golden Rules")

Improper stock preparation is the #1 cause of experimental variability.

Solvent Selection & Solubility

Solvent	Solubility Limit	Stability Risk	Recommendation
DMSO	~25 mg/mL	Low (Hygroscopic)	Preferred. Use anhydrous DMSO.
Ethanol	~10 mg/mL	Medium (Evaporation)	Good for working solutions; purge with N₂.
Aqueous Buffer	< 0.01 mg/mL	High (Precipitation)	Avoid. Never store aqueous stocks.
Acetonitrile	Moderate	Low	Acceptable for LC-MS injection solvents.

Storage Protocol

• Container: Use Amber Glass Vials (Silanized preferred). Avoid plastic microcentrifuge tubes for long-term storage to prevent sorption.

• Temperature:

  • Long-term (> 1 month): -80°C.

  • Short-term (< 1 month): -20°C.[2]

• Handling:

  • Allow vials to equilibrate to room temperature before opening to prevent moisture condensation (which accelerates hydrolysis).

  • Overlay headspace with inert gas (Argon/Nitrogen) before resealing.

Stability in Biological Matrices (Troubleshooting Guide)

Scenario: You are analyzing des-CIC in human plasma/serum and observing signal loss.

FAQ: Why is my recovery dropping over time?

Root Cause 1: Non-Specific Binding (NSB) Des-CIC is >98% protein-bound.[3] In plasma, it is stable. However, once you extract it (removing proteins), it becomes "sticky."

• Fix: Ensure your reconstitution solvent contains at least 30-50% organic phase (Methanol/Acetonitrile). Never reconstitute in 100% water.

Root Cause 2: Enzymatic Metabolism (CYP3A4) While esterases activate CIC, CYP3A4 degrades des-CIC.[1] This is minimal in plasma but critical in liver homogenates.

• Fix (Liver Microsomes): Add NADPH regenerating system inhibitors or keep samples on ice immediately.

• Fix (Plasma): Des-CIC is generally stable in plasma at -20°C for >1 year. If degradation occurs, check for hemolysis (released enzymes) or pH shifts.

FAQ: Should I add an esterase inhibitor?

Answer: Generally, No .

• Reasoning: Esterase inhibitors (like BNPP or Pefabloc) are used to stop the conversion of Ciclesonide to des-CIC. If you are studying des-CIC specifically, it is the product of esterase activity. Unless you have a specific pathway reversing it (unlikely in plasma), esterase inhibitors are unnecessary for des-CIC stability itself.

Detailed Protocols

Protocol A: Preparation of Stable Stock Standards

Objective: Create a 1 mg/mL Master Stock stable for 12 months.

• Weighing: Weigh ~1 mg of Desisobutyryl Ciclesonide reference standard into a 2 mL amber glass vial.

• Dissolution: Add 1.0 mL of anhydrous DMSO . Vortex for 30 seconds until completely dissolved.

  • Note: Do not use sonication unless necessary, as heat can induce degradation.

• Aliquot: Split into 50 µL aliquots in small glass inserts or amber vials.

  • Why? Prevents freeze-thaw cycles.[4] (Stable for ~3 cycles, but single-use is safer).

• Storage: Store at -80°C.

• Working Solutions: Dilute stock into Methanol or Acetonitrile. Do not dilute directly into water/PBS for storage.

Protocol B: Plasma Sample Extraction (Minimizing Adsorption)

Objective: Extract des-CIC from plasma with >85% recovery.

• Sample: Thaw plasma sample at room temperature. Vortex mix.

• Internal Standard: Add 20 µL of deuterated IS (des-CIC-d11) in Methanol.

• Protein Precipitation: Add 3 volumes (e.g., 600 µL) of Acetonitrile .

  • Alternative: Liquid-Liquid Extraction (LLE) using tert-butyl methyl ether (TBME) is superior for cleanliness but requires evaporation.

• Vortex/Centrifuge: Vortex 1 min; Centrifuge at 10,000 x g for 10 min at 4°C.

• Evaporation (Critical Step): If using LLE, evaporate the organic layer under Nitrogen at < 40°C .

  • Warning: High heat (>45°C) can degrade the acetal ring.

• Reconstitution: Reconstitute in 80:20 Methanol:Water .

  • Crucial: Using high organic content prevents adsorption to the autosampler vial.

Workflow Visualization: Extraction & Stabilization

Figure 2: Optimized extraction workflow to prevent thermal degradation and physical loss.

References

• Nave, R., et al. (2006).[5] "Metabolism of ciclesonide in the upper and lower airways: review of available data." Journal of Asthma and Allergy.

• Frontage Laboratories. (2020). "Ultrasensitive Method for Ciclesonide and Des-Ciclesonide." The Journal of Applied Laboratory Medicine.

• Cayman Chemical. (2022).[6] "Desisobutyryl Ciclesonide Product Information & Stability."

• FDA Center for Drug Evaluation and Research. (2008). "Clinical Pharmacology and Biopharmaceutics Review: Alvesco (Ciclesonide)."

• MedChemExpress. (2023). "Desisobutyryl-ciclesonide Storage and Solubility Guide."

Sources

• 1. dshs-koeln.de [dshs-koeln.de]
• 2. ovid.com [ovid.com]
• 3. frontagelab.com [frontagelab.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

overcoming hydrolysis variability in ciclesonide active principle studies

Topic: Overcoming Hydrolysis Variability in Ciclesonide Active Principle Studies

Introduction: The Prodrug Paradox

From the Desk of the Senior Application Scientist:

Welcome. If you are accessing this guide, you are likely encountering inconsistent data in your ciclesonide (CIC) pharmacokinetics (PK) or pharmacodynamics (PD) assays.

Ciclesonide is unique among inhaled corticosteroids (ICS). It is a prodrug with virtually no glucocorticoid receptor binding affinity until it is hydrolyzed at the C21 position to its active metabolite, desisobutyryl-ciclesonide (des-CIC) (also known as RM1).

The core challenge in CIC studies is Hydrolysis Variability . This variability stems from two distinct sources:

• Biological: Differential expression of carboxylesterases across species (rat vs. human) and tissues (lung vs. liver).

• Analytical: Artificial hydrolysis during sample collection, processing, and storage, leading to false-positive metabolite quantitation.

This guide provides the protocols and logic required to stabilize your analyte and validate your biological models.

Module 1: Biological Variability (In Vitro & In Vivo)

The "Species Trap": Rat vs. Human Plasma

Issue: Your preclinical rat data shows rapid systemic conversion to des-CIC, but human ex vivo plasma assays show high stability. Mechanism: Rodents possess high levels of plasma carboxylesterases. Humans do not. In humans, CIC conversion is intracellular (lung epithelial cells), not systemic.

Troubleshooting Q&A

Q: Why do my rat plasma samples show high des-CIC levels even at T=0? A: This is likely ex vivo conversion. Rat plasma esterases remain active after blood draw.

• Action: You must use a specific esterase inhibitor immediately upon collection (see Module 2).

• Context: In human plasma, CIC is relatively stable because human plasma lacks the specific carboxylesterases found in rodents. Do not extrapolate rat plasma stability data to humans.

Q: My hepatocyte clearance data contradicts my lung slice efficacy data. Why? A: You are observing the "Activation vs. Inactivation" loop.

• Lung (Activation): Lung slices (and cells like A549/NHBE) express carboxylesterases that convert CIC

  des-CIC. Des-CIC is then reversibly esterified to fatty acids (lipophilic depot).

• Liver (Inactivation): Hepatocytes rapidly convert des-CIC via CYP3A4 to inactive hydroxylated metabolites.

• Protocol Fix: When modeling efficacy, use Precision-Cut Lung Slices (PCLS) . When modeling systemic clearance, use Cryopreserved Hepatocytes . Do not mix these metabolic intrinsic clearance (

  ) values.

Visualization: The Metabolic Fate of Ciclesonide

Figure 1: The metabolic activation and inactivation pathways of Ciclesonide. Note the reversible fatty acid conjugation which extends pulmonary retention.[1]

Module 2: Analytical Stability & Sample Preparation

Core Directive: You cannot measure CIC accurately without rigorously preventing artificial hydrolysis during the pre-analytical phase.

Protocol: The "Stop-Hydrolysis" Blood Collection

Standard EDTA tubes are insufficient. You must inhibit esterase activity immediately.

Step	Action	Technical Rationale
1. Preparation	Prepare tubes with Pefabloc SC (4-(2-Aminoethyl) benzenesulfonyl fluoride hydrochloride) or BNPP .	Irreversible serine protease/esterase inhibitors.[2] Essential for rodent blood; recommended for human to ensure integrity.
2. Concentration	Final concentration in whole blood: 0.1 mg/mL (Pefabloc) or 10 mM (BNPP).	Sufficient to block high-activity esterases in rat plasma.
3. Temperature	Keep all tubes on wet ice (4°C) immediately.	Enzymatic activity drops significantly at 4°C.
4. Processing	Centrifuge at 4°C, 3000 rpm for 10 mins.	Separate plasma quickly to remove cellular esterase sources.
5. Storage	Store at -70°C .	Stability is validated up to 700+ days at -70°C; -20°C is acceptable for short term (<3 months).

Troubleshooting Q&A

Q: I am seeing low recovery of CIC in my LC-MS/MS assay. A: Check your extraction solvent and ionization source.

• Solvent: Use 1-Chlorobutane or Methyl tert-butyl ether (MTBE) . These non-polar solvents minimize the extraction of matrix proteins that can cause ion suppression.

• Ionization: Standard ESI (Electrospray Ionization) often lacks sensitivity for CIC due to its high lipophilicity.

• Solution: Switch to APPI (Atmospheric Pressure Photoionization) .

  • Reference: APPI can achieve an LLOQ of 1 pg/mL , whereas ESI often struggles below 10 pg/mL.

Q: Can I use acidified methanol for protein precipitation? A: Yes, but proceed with caution. While acidification stops enzymatic activity, extremely low pH (<2) combined with room temperature can induce acid-catalyzed hydrolysis of the ester bond.

• Recommendation: If using protein precipitation, use cold acetonitrile with 0.1% formic acid and keep samples at 4°C.

Visualization: Sample Preparation Decision Tree

Figure 2: Workflow for stabilizing Ciclesonide in biological matrices. Note the critical inhibitor step for rodent samples.

Module 3: Data Interpretation & Reference Values

Use the table below to benchmark your stability and metabolic data. If your values deviate significantly, re-evaluate your "Stop-Solution" protocol.

Reference Stability Parameters

Parameter	Human Plasma	Rat Plasma	Human Lung Slices
Esterase Activity	Low / Negligible	High	Moderate (Intracellular)
Half-life ( )	> 4 hours (ex vivo)	< 10 mins (without inhibitor)	Variable (Metabolism dependent)
Dominant Metabolite	Unchanged CIC	des-CIC	des-CIC + Fatty Acid Esters
Required Inhibitor	Recommended (Precaution)	Mandatory (BNPP/Pefabloc)	N/A (Live tissue study)

References

• Nave, R., et al. (2006). "In vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices." Biopharmaceutics & Drug Disposition.

• Mutch, E., et al. (2007). "The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue."[3] Biochemical Pharmacology.

• Chen, Y-L., et al. (2020). "An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide in Human Serum."[4][5] The Journal of Applied Laboratory Medicine.

• FDA Label (Alvesco). "Clinical Pharmacology: Pharmacokinetics." U.S. Food and Drug Administration.

Sources

• 1. dovepress.com [dovepress.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism of ciclesonide in the upper and lower airways: review of available data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontagelab.com [frontagelab.com]
• 5. An Ultrasensitive LC-APPI-MS/MS Method for Simultaneous Determination of Ciclesonide and Active Metabolite Desisobutyryl-Ciclesonide in Human Serum and Its Application to a Clinical Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Glucocorticoid Receptor Affinity: Ciclesonide's Active Metabolite vs. Fluticasone Propionate

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of inhaled corticosteroids (ICS) for the management of persistent asthma and other respiratory inflammatory diseases, the molecular interactions between a drug and its target receptor are of paramount importance. This guide provides an in-depth comparison of the glucocorticoid receptor (GR) affinity of des-ciclesonide, the active metabolite of the prodrug ciclesonide, and fluticasone propionate. We will delve into the experimental data that underpins our understanding of their potency, the methodologies used to derive these findings, and the broader implications for drug design and clinical efficacy.

Introduction to Ciclesonide and Fluticasone Propionate

Ciclesonide and fluticasone propionate are both potent synthetic corticosteroids designed for topical delivery to the lungs, a strategy that maximizes local anti-inflammatory effects while minimizing systemic exposure and associated side effects.[1]

Ciclesonide is a novel, non-halogenated ICS administered as an inactive prodrug.[2] It is enzymatically converted in the lungs by esterases to its active metabolite, des-isobutyryl-ciclesonide (des-CIC), also known as des-ciclesonide.[2][3][4] This targeted activation is a key feature of its design, aiming to reduce local side effects in the oropharynx.[1] Des-ciclesonide exhibits high affinity for the glucocorticoid receptor.[2][5]

Fluticasone propionate is a well-established and widely used ICS known for its high potency.[6] Unlike ciclesonide, it is administered in its active form. Its high receptor-binding affinity is a cornerstone of its clinical effectiveness.[6][7]

Glucocorticoid Receptor Affinity: A Quantitative Comparison

The potency of a corticosteroid at the molecular level is significantly determined by its binding affinity to the glucocorticoid receptor.[8] Higher affinity generally translates to a greater anti-inflammatory effect at a lower concentration. The relative receptor affinity (RRA) is typically determined through competitive binding assays, with the affinity of dexamethasone often used as a reference standard (RRA = 100).

Compound	Relative Receptor Affinity (RRA) vs. Dexamethasone (=100)	Source(s)
des-Ciclesonide (des-CIC)	~1200	[9]
Fluticasone Propionate (FP)	~1800	[6][7]
Ciclesonide (Parent Compound)	~12	[10]

As the data indicates, des-ciclesonide possesses a high affinity for the glucocorticoid receptor, approximately 100-fold greater than its parent compound, ciclesonide.[3][4][5] Fluticasone propionate demonstrates a marginally higher receptor affinity than des-ciclesonide.[6] While these in vitro affinity values are a critical measure of potency, it is important to consider that clinical efficacy is a multifactorial outcome influenced by pharmacokinetic properties, dosing regimens, and drug deposition in the lungs.[8]

The Glucocorticoid Receptor Signaling Pathway

Inhaled corticosteroids exert their anti-inflammatory effects by binding to glucocorticoid receptors located in the cytoplasm of airway cells.[11][12] This binding event triggers a cascade of molecular events that ultimately leads to the suppression of inflammatory gene expression and the activation of anti-inflammatory genes.[11][13]

Upon binding to its ligand, the GR-ligand complex translocates to the nucleus.[14][15] In the nucleus, it can modulate gene expression through two primary mechanisms:

• Transactivation: The GR-ligand complex binds to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of anti-inflammatory genes, leading to their increased transcription.

• Transrepression: The GR-ligand complex can inhibit the activity of pro-inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), thereby suppressing the expression of inflammatory cytokines, chemokines, and adhesion molecules.[14]

Glucocorticoid Receptor Signaling Pathway

Experimental Methodology: Glucocorticoid Receptor Binding Assay

The determination of relative receptor affinity is typically achieved through a competitive radioligand binding assay. This technique measures the ability of an unlabeled drug (the "competitor," e.g., des-ciclesonide or fluticasone propionate) to displace a radiolabeled ligand that has a known high affinity for the glucocorticoid receptor.

Step-by-Step Protocol

• Preparation of Receptor Source:

  • A source of glucocorticoid receptors is required. This can be a cell lysate from a cell line engineered to overexpress the human glucocorticoid receptor (e.g., HEK293 cells) or from primary cells.[16]

  • Rationale: This ensures a sufficient concentration of the target receptor for the binding assay.

• Incubation with Radiolabeled Ligand:

  • The receptor preparation is incubated with a fixed concentration of a radiolabeled glucocorticoid, such as [³H]dexamethasone.

  • Rationale: The radiolabel allows for the quantification of the amount of ligand bound to the receptor.

• Competitive Binding:

  • Increasing concentrations of the unlabeled test compounds (des-ciclesonide and fluticasone propionate) are added to separate reaction mixtures containing the receptor and radiolabeled ligand.

  • Rationale: The unlabeled compound will compete with the radiolabeled ligand for binding to the glucocorticoid receptor. The higher the affinity of the unlabeled compound, the more effectively it will displace the radiolabeled ligand.

• Separation of Bound and Free Ligand:

  • After incubation, the receptor-bound radioligand must be separated from the unbound (free) radioligand. This is often achieved by rapid filtration through a glass fiber filter, which traps the receptor-ligand complexes.

  • Rationale: This step is crucial for accurately measuring the amount of radiolabeled ligand that is specifically bound to the receptor.

• Quantification of Radioactivity:

  • The radioactivity on the filters is measured using a scintillation counter.

  • Rationale: The amount of radioactivity is directly proportional to the amount of radiolabeled ligand bound to the receptor.

• Data Analysis:

  • The data is plotted as the percentage of specific binding of the radiolabeled ligand versus the concentration of the competitor.

  • The concentration of the competitor that inhibits 50% of the specific binding of the radiolabeled ligand (IC₅₀) is determined.

  • The affinity (Ki) of the competitor is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

  • The relative receptor affinity (RRA) is calculated by comparing the affinity of the test compound to that of a reference standard (e.g., dexamethasone).

  • Rationale: This analysis provides a quantitative measure of the binding affinity of the test compounds.

Sources

• 1. Ciclesonide versus other inhaled steroids for chronic asthma in children and adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fis.dshs-koeln.de [fis.dshs-koeln.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacologic characteristics and adrenal suppression with newer inhaled corticosteroids: A comparison of ciclesonide and fluticasone propionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhaled corticosteroids in children with asthma: pharmacologic determinants of safety and efficacy and other clinical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Relative receptor affinity comparisons among inhaled/intranasal corticosteroids: perspectives on clinical relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. researchgate.net [researchgate.net]
• 11. UpToDate 2018 [doctorabad.com]
• 12. gpnotebook.com [gpnotebook.com]
• 13. Inhaled Corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. publications.ersnet.org [publications.ersnet.org]
• 15. ahajournals.org [ahajournals.org]
• 16. innoprot.com [innoprot.com]

A Comparative Analysis of the Potency of Desisobutyryl-Ciclesonide and Budesonide

This guide provides an in-depth, objective comparison of the anti-inflammatory potency of desisobutyryl-ciclesonide (des-CIC), the active metabolite of the prodrug ciclesonide, and budesonide. The analysis is grounded in experimental data from receptor binding assays, in vitro cellular models, and in vivo studies, offering valuable insights for researchers and professionals in drug development.

Introduction: Two Glucocorticoids, Distinct Activation Profiles

Corticosteroids are the cornerstone of anti-inflammatory therapy for respiratory diseases like asthma. Their efficacy is largely determined by their potency, a measure of the drug concentration required to produce a therapeutic effect. This guide focuses on two prominent inhaled corticosteroids: budesonide and ciclesonide.

A critical distinction between these two is their activation mechanism. Budesonide is a conventionally active drug, exerting its effects directly upon administration.[1][2] In contrast, ciclesonide is a prodrug, meaning it is administered in an inactive form and requires enzymatic conversion in the body to become pharmacologically active.[3][4] In the lungs, endogenous esterases hydrolyze ciclesonide into its active metabolite, desisobutyryl-ciclesonide (des-CIC).[5][6] Therefore, a direct potency comparison must be made between desisobutyryl-ciclesonide and budesonide . This localized activation of ciclesonide is a key design feature intended to enhance its safety profile.[4]

The Glucocorticoid Receptor Pathway: A Shared Mechanism of Action

Both des-CIC and budesonide exert their anti-inflammatory effects by acting as agonists for the glucocorticoid receptor (GR).[1][7][8] The mechanism is a multi-step intracellular process:

• Cytoplasmic Binding: The corticosteroid molecule diffuses across the cell membrane and binds to the GR located in the cytoplasm, which is in an inactive complex with chaperone proteins like heat shock proteins (HSPs).[9][10]

• Nuclear Translocation: Ligand binding induces a conformational change, causing the dissociation of chaperone proteins and the translocation of the activated corticosteroid-GR complex into the nucleus.[1][9][11]

• Gene Regulation: Inside the nucleus, the complex binds to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes.[8][10] This interaction modulates gene transcription in two primary ways:

  • Transactivation: Increases the transcription of genes encoding anti-inflammatory proteins, such as lipocortin-1.[8]

  • Transrepression: Decreases the transcription of genes encoding pro-inflammatory proteins, including cytokines (e.g., interleukins, TNF-α), chemokines, and adhesion molecules, often by interfering with other transcription factors like NF-κB and AP-1.[1][10]

The ultimate result is the suppression of the inflammatory cascade, reducing airway inflammation, hyper-responsiveness, and edema.[11]

Caption: General mechanism of action for glucocorticoids.

Quantitative Potency Comparison

The potency of a corticosteroid can be evaluated at multiple levels, from its initial interaction with the receptor to its functional effects in cellular and whole-organism models.

Glucocorticoid Receptor (GR) Binding Affinity

The affinity with which a corticosteroid binds to the GR is a primary indicator of its intrinsic potency. A higher binding affinity generally translates to greater activity at a lower concentration. This is typically measured using radioligand competition assays, where the test compound's ability to displace a radiolabeled standard (like dexamethasone) from the receptor is quantified.

Experimental data consistently demonstrate that des-CIC has a higher binding affinity for the human glucocorticoid receptor compared to budesonide.[3][4][10][12] The parent compound, ciclesonide, shows negligible affinity, confirming its prodrug nature.[3][4][13]

Compound	Relative Binding Affinity (RBA)	Source(s)
Desisobutyryl-Ciclesonide (des-CIC)	1200 - 1212	[3][4]
Budesonide	855 - 935	[10][12]
Ciclesonide (Prodrug)	12	[3][4]
Dexamethasone (Reference)	100	[3][4]

Table 1: Comparison of relative binding affinity to the human glucocorticoid receptor.

In Vitro Cellular Assays

While receptor binding is crucial, in vitro assays provide a functional measure of a compound's anti-inflammatory effects in a controlled cellular environment.

Inhibition of Immune Cell Proliferation: A key function of corticosteroids is to suppress the proliferation of immune cells involved in the inflammatory response. Studies using concanavalin A-stimulated peripheral blood mononuclear cells (PBMCs) show that des-CIC and budesonide have identical potency in this specific assay.[14]

Compound	Assay	IC₅₀ Value	Source(s)
Desisobutyryl-Ciclesonide (des-CIC)	Inhibition of Con-A induced PBMC proliferation	1.3 nM	[14]
Budesonide	Inhibition of Con-A induced PBMC proliferation	1.3 nM

Table 2: Potency in inhibiting immune cell proliferation.

Inhibition of Cytokine Production: The ability to suppress the production of pro-inflammatory cytokines is a hallmark of corticosteroid action. While direct comparative studies using identical cell types and stimuli are limited, available data suggest both compounds are highly potent inhibitors. Budesonide demonstrates potent inhibition of IL-4 and IL-5 release in the picomolar range. Des-CIC effectively inhibits cytokine production from CD4+ lymphocytes in the low nanomolar range.[14] In another study, des-CIC showed significantly higher inhibitory activity toward Phl p 5-induced PBMC proliferation than its parent prodrug, ciclesonide, with complete inhibition observed at 0.03 μM for des-CIC versus 3 μM for ciclesonide.[15]

Key Pharmacodynamic and Pharmacokinetic Differentiators

Beyond direct receptor interaction, the way a drug is activated and retained in the target tissue significantly influences its overall therapeutic effect.

Prodrug Activation and Fatty Acid Conjugation

The most significant differentiator is the prodrug nature of ciclesonide. It is converted to the highly active des-CIC by esterases within the lung.[5][13] This local activation concentrates the potent form of the drug at the site of inflammation.

Furthermore, both des-CIC and budesonide can undergo reversible esterification with fatty acids (e.g., oleic acid) within airway epithelial cells.[13][16][17] These fatty acid conjugates are highly lipophilic and serve as an intracellular reservoir of the active drug, which can be slowly hydrolyzed back to its active form, potentially prolonging the local anti-inflammatory effect and supporting once-daily dosing.[6][13] Notably, des-CIC and its oleate conjugate are more lipophilic than budesonide and its corresponding conjugate, which may facilitate greater penetration and retention within the target tissue.[13]

Caption: Activation and conjugation pathways in the lung.

Experimental Methodologies

The data presented in this guide are derived from established experimental protocols designed to assess corticosteroid potency.

Protocol: Glucocorticoid Receptor (GR) Binding Assay

This assay determines the relative affinity of a compound for the GR compared to a standard.

• Preparation of GR Source: Prepare a cytosol fraction containing GR from a suitable source, such as human lung tissue.

• Competitive Binding: Incubate the cytosol preparation with a constant concentration of a radiolabeled glucocorticoid (e.g., [³H]dexamethasone) and varying concentrations of the unlabeled test compounds (des-CIC, budesonide).

• Incubation: Allow the mixture to incubate at 4°C to reach equilibrium.

• Separation: Separate the receptor-bound radioligand from the unbound radioligand using a method like dextran-coated charcoal adsorption or gel filtration.

• Quantification: Measure the radioactivity in the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound. Calculate the IC₅₀ (the concentration required to displace 50% of the radiolabeled ligand). The relative binding affinity (RBA) is then calculated relative to the IC₅₀ of a reference standard (e.g., dexamethasone).

Protocol: In Vitro Reporter Gene Assay

This assay measures the ability of a compound to activate GR-mediated gene transcription.[18]

• Cell Culture and Transfection: Culture a suitable mammalian cell line (e.g., A549 human lung epithelial cells). Co-transfect the cells with two plasmids: one that expresses the human GR and another containing a reporter gene (e.g., luciferase) downstream of a promoter with multiple GREs.

• Compound Treatment: Treat the transfected cells with various concentrations of the test corticosteroids (des-CIC, budesonide) for a specified period (e.g., 24 hours).

• Cell Lysis: Lyse the cells to release the intracellular contents, including the expressed reporter protein.

• Reporter Activity Measurement: Add the appropriate substrate for the reporter enzyme (e.g., luciferin for luciferase) and measure the resulting signal (e.g., luminescence) using a luminometer.

• Data Analysis: Plot the reporter activity against the corticosteroid concentration and determine the EC₅₀ (the concentration that produces 50% of the maximal response), which is a measure of the compound's potency in gene transactivation.

Protocol: Cytokine Inhibition Assay

This assay quantifies the potency of a compound in suppressing the release of inflammatory mediators.

• Cell Isolation and Culture: Isolate primary cells, such as human peripheral blood mononuclear cells (PBMCs), from whole blood.

• Stimulation and Treatment: Culture the cells and pre-incubate them with a range of concentrations of the test corticosteroids. Subsequently, stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide [LPS] or phytohaemagglutinin [PHA]) to induce cytokine production.

• Supernatant Collection: After an appropriate incubation period (e.g., 18-24 hours), centrifuge the cell cultures and collect the supernatant.

• Cytokine Quantification: Measure the concentration of a specific cytokine (e.g., IL-5, TNF-α) in the supernatant using a sensitive immunoassay, such as an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: Plot the cytokine concentration against the corticosteroid concentration to determine the IC₅₀ (the concentration that inhibits cytokine release by 50%).

Summary and Conclusion

The comparative analysis of desisobutyryl-ciclesonide and budesonide reveals important distinctions in their potency profiles, primarily driven by their molecular and pharmacokinetic properties.

• Superior Receptor Affinity: Based on glucocorticoid receptor binding assays, desisobutyryl-ciclesonide demonstrates a higher intrinsic potency than budesonide, with a relative binding affinity that is approximately 28-42% greater.[3][4][10][12]

• Comparable Functional Potency: In certain in vitro functional assays, such as the inhibition of mitogen-induced lymphocyte proliferation, the two compounds exhibit identical potency .[14]

• Pharmacodynamic Advantage: The most significant difference lies in the delivery and activation mechanism. Ciclesonide's nature as a prodrug, activated locally in the lungs to the highly potent des-CIC, is a key design feature.[3][4][13] This, combined with the high lipophilicity and reversible fatty acid conjugation of des-CIC, promotes high anti-inflammatory activity at the target site while potentially minimizing systemic exposure.[13][17]

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A Comparative Analysis of the Receptor Selectivity Profiles: Des-Ciclesonide vs. Dexamethasone

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of synthetic glucocorticoids, the pursuit of enhanced therapeutic efficacy with minimized adverse effects is a paramount objective. This guide provides an in-depth comparative analysis of the selectivity profiles of two prominent glucocorticoids: des-ciclesonide, the active metabolite of the prodrug ciclesonide, and dexamethasone, a long-established and widely utilized corticosteroid. Understanding the nuances of their interactions with the glucocorticoid receptor (GR) and the mineralocorticoid receptor (MR) is crucial for rational drug design and informed therapeutic application.

Ciclesonide is a newer generation inhaled corticosteroid that is administered as an inactive prodrug.[1][2] It is converted to its active metabolite, des-ciclesonide, by endogenous esterases primarily in the lungs.[1][2][3][4] This localized activation is a key design feature aimed at reducing systemic side effects.[1] Dexamethasone, in contrast, is a systemically active and potent glucocorticoid that has been a cornerstone of anti-inflammatory and immunosuppressive therapy for decades.

The therapeutic and adverse effects of glucocorticoids are mediated through their binding to and activation of intracellular receptors, principally the GR and the MR. While activation of the GR is responsible for the desired anti-inflammatory effects, off-target activation of the MR can contribute to undesirable side effects such as fluid retention, hypertension, and electrolyte imbalances. Consequently, a higher degree of selectivity for the GR over the MR is a desirable attribute for a synthetic glucocorticoid. This guide will delve into the experimental data that delineates the selectivity profiles of des-ciclesonide and dexamethasone, providing a comprehensive resource for researchers in the field.

Glucocorticoid Receptor (GR) Binding Affinity: A Tale of Potency

The initial and most critical step in glucocorticoid action is the binding of the ligand to the GR. The affinity of this binding is a primary determinant of the drug's potency. Multiple in vitro studies have consistently demonstrated that des-ciclesonide possesses a significantly higher binding affinity for the GR compared to dexamethasone.

Des-ciclesonide's affinity for the glucocorticoid receptor is reported to be approximately 10 to 12 times greater than that of dexamethasone.[5][6] One study reported the relative glucocorticoid receptor binding affinities as 1200 for des-ciclesonide and 100 for dexamethasone, with dexamethasone serving as the reference compound.[7] This heightened affinity suggests that des-ciclesonide can elicit a potent anti-inflammatory response at lower concentrations.

Table 1: Relative Binding Affinity to the Glucocorticoid Receptor (GR)

Compound	Relative Binding Affinity (Dexamethasone = 100)
Dexamethasone	100[7]
Des-Ciclesonide	1200[7]

The structural differences between des-ciclesonide and dexamethasone are thought to contribute to this disparity in GR binding affinity.[8] These structural nuances likely lead to a more favorable interaction with the ligand-binding domain of the GR, resulting in a more stable and prolonged receptor-ligand complex.

Mineralocorticoid Receptor (MR) Selectivity: A Key Differentiator

While high GR affinity is crucial for therapeutic efficacy, the selectivity of a glucocorticoid is defined by its relative affinity for the GR versus other steroid receptors, most notably the MR. Dexamethasone is known to bind to the MR, albeit with a lower affinity than for the GR.[9][10] Specifically, dexamethasone has been shown to have approximately 30% of the affinity for the mineralocorticoid receptor that it has for the glucocorticoid receptor.[9]

While direct quantitative data for the MR binding affinity of des-ciclesonide is not as readily available in the reviewed literature, the favorable side-effect profile of ciclesonide, particularly the reduced incidence of systemic effects, strongly suggests a higher selectivity for the GR over the MR.[1] Newer synthetic glucocorticoids, like ciclesonide, have been designed to have less association with non-target steroid receptors.

Table 2: Comparative Receptor Selectivity Profile

Compound	Relative GR Binding Affinity	Relative MR Binding Affinity	GR/MR Selectivity Ratio
Dexamethasone	100	~30[9]	~3.3
Des-Ciclesonide	1200	Data not available	Likely > Dexamethasone

The higher GR/MR selectivity ratio for a glucocorticoid translates to a wider therapeutic window, where effective anti-inflammatory doses are less likely to cause MR-mediated side effects.

Functional Activity at the Glucocorticoid Receptor: Transactivation and Transrepression

The binding of a ligand to the GR initiates a cascade of molecular events that ultimately modulate gene expression. These can be broadly categorized into two mechanisms:

• Transactivation: The GR-ligand complex binds directly to glucocorticoid response elements (GREs) in the promoter regions of target genes, leading to the increased transcription of anti-inflammatory proteins.

• Transrepression: The GR-ligand complex interacts with and inhibits the activity of pro-inflammatory transcription factors, such as NF-κB and AP-1, thereby suppressing the expression of inflammatory mediators.

It is hypothesized that the anti-inflammatory effects of glucocorticoids are primarily mediated through transrepression, while many of the adverse effects are associated with transactivation. In vitro studies have shown that des-ciclesonide exhibits potent activity in both GR transactivation and transrepression assays.[11][12] While both des-ciclesonide and dexamethasone are effective in suppressing the expression of pro-inflammatory cytokines, there is emerging evidence suggesting that des-ciclesonide may have a distinct profile in its interaction with co-regulator proteins, potentially influencing its overall transcriptional response.[11][13]

Off-Target Activity and Side Effect Profile

The improved safety profile of ciclesonide is a key clinical advantage. This is attributed to several factors, including its prodrug nature, high degree of plasma protein binding (approximately 99%), and rapid systemic clearance, all of which limit the systemic exposure to the active metabolite.[7] In contrast, dexamethasone has a lower plasma protein binding of around 85%.

The lower systemic bioavailability of des-ciclesonide, coupled with what is presumed to be a higher GR/MR selectivity, contributes to a reduced risk of systemic side effects often associated with long-term dexamethasone use, such as hypothalamic-pituitary-adrenal (HPA) axis suppression, metabolic changes, and bone density loss.

Experimental Methodologies

Receptor Binding Affinity Assay

The relative binding affinities of des-ciclesonide and dexamethasone for the GR and MR are typically determined using a competitive radioligand binding assay.

Objective: To determine the concentration of the test compound required to displace 50% of a specific radioligand from its receptor (IC50), from which the inhibitory constant (Ki) and relative binding affinity (RBA) can be calculated.

Materials:

• Recombinant human GR or MR

• Radiolabeled ligand (e.g., [3H]dexamethasone for GR, [3H]aldosterone for MR)

• Test compounds (des-ciclesonide, dexamethasone)

• Assay buffer

• Scintillation fluid and counter

Protocol:

• Incubation: A constant concentration of the recombinant receptor and the radiolabeled ligand are incubated with varying concentrations of the unlabeled test compound.

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand. This is often achieved by rapid filtration through a glass fiber filter that traps the receptor-ligand complexes.

• Quantification: The amount of radioactivity trapped on the filter is quantified using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the test compound. The IC50 value is determined from this curve. The Ki is then calculated using the Cheng-Prusoff equation. The RBA is calculated relative to the reference compound (dexamethasone).

Caption: Workflow for a competitive radioligand receptor binding assay.

Glucocorticoid Receptor Transactivation/Transrepression Assay

These assays are used to measure the functional activity of a compound at the GR, specifically its ability to either activate (transactivate) or repress (transrepress) gene expression.

Objective: To quantify the ability of a test compound to induce or inhibit the expression of a reporter gene under the control of a GR-responsive promoter.

Materials:

• Mammalian cell line (e.g., HEK293, A549)

• Expression vector for human GR

• Reporter plasmid containing a luciferase gene downstream of a GRE (for transactivation) or a promoter responsive to a pro-inflammatory stimulus (e.g., NF-κB, for transrepression)

• Transfection reagent

• Test compounds

• Luciferase assay reagent

• Luminometer

Protocol:

• Transfection: Cells are co-transfected with the GR expression vector and the appropriate reporter plasmid.

• Treatment: After a period of expression, the cells are treated with varying concentrations of the test compound. For transrepression assays, cells are also stimulated with a pro-inflammatory agent (e.g., TNF-α) to activate the reporter gene.

• Incubation: Cells are incubated to allow for changes in gene expression.

• Lysis: The cells are lysed to release the cellular contents, including the expressed luciferase enzyme.

• Luciferase Assay: The luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer.

• Data Analysis: The luminescence signal is proportional to the level of reporter gene expression. The data are analyzed to determine the EC50 (for transactivation) or IC50 (for transrepression) of the test compound.

Caption: General workflow for a GR transactivation/transrepression reporter assay.

Conclusion

The available evidence strongly indicates that des-ciclesonide exhibits a superior selectivity profile compared to dexamethasone. Its significantly higher binding affinity for the glucocorticoid receptor suggests greater potency, allowing for therapeutic efficacy at lower doses. While direct comparative data for mineralocorticoid receptor binding is less abundant for des-ciclesonide, its favorable systemic side-effect profile, a consequence of its unique pharmacokinetic properties as a prodrug, points towards a greater selectivity for the GR over the MR. This enhanced selectivity is a critical factor in minimizing the risk of adverse effects commonly associated with systemic glucocorticoid therapy. For researchers and drug development professionals, the case of des-ciclesonide serves as a compelling example of how rational drug design, focusing on receptor selectivity and localized activation, can lead to the development of safer and more effective therapeutic agents. Further head-to-head studies quantifying the MR binding affinity of des-ciclesonide would be invaluable in solidifying our understanding of its complete selectivity profile.

References

• What is Ciclesonide used for? - Patsnap Synapse. (2024, June 14). Retrieved from [Link]

• El Khoury, N., Jaumotte, J., Min, C., Madigan, C., Wang, J., Chandran, U., Sampath, V., Cole, T. J., Monaghan-Nichols, P., Houtman, R., Nettles, K. W., & DeFranco, D. B. (2024). 6813 Des-Ciclesonide: A Novel Selective Glucocorticoid Receptor Modulator With Therapeutic Potential for Bronchopulmonary Dysplasia, a Chronic Lung Disease of Prematurity. Journal of the Endocrine Society, 8(Suppl 1), A1–A1123. [Link]

• Claire, M., Oblin, M. E., Michaud, A., & Corvol, P. (1981). Binding of Steroids to Mineralocorticoid Receptors: Implications for in Vivo Occupancy by Glucocorticoids. The Journal of Clinical Endocrinology & Metabolism, 53(4), 836–842. [Link]

• Nave, R., Fisher, R., & Zech, K. (2006). Metabolism of ciclesonide in the upper and lower airways: review of available data. Therapeutics and Clinical Risk Management, 2(3), 265–273. [Link]

• DeFranco, D. B., El Khoury, N., Jaumotte, J., Min, C., Madigan, C., Wang, J., Chandran, U., Sampath, V., Cole, T. J., Monaghan-Nichols, P., Houtman, R., & Nettles, K. W. (2024). Physiologic and structural characterization of desisobutyryl-ciclesonide, a selective glucocorticoid receptor modulator in newborn rats. PNAS Nexus, 4(1), pgae573. [Link]

• Hansel, T. T., & Barnes, P. J. (2004). Ciclesonide: a novel inhaled corticosteroid for asthma. Expert Opinion on Investigational Drugs, 13(7), 849–858. [Link]

• DeFranco, D. B., El Khoury, N., Jaumotte, J., Min, C., Madigan, C., Wang, J., Chandran, U., Sampath, V., Cole, T. J., Monaghan-Nichols, P., Houtman, R., & Nettles, K. W. (2024). Physiologic and structural characterization of desisobutyryl- ciclesonide, a selective glucocorticoid receptor modulator in. Children's Mercy Kansas City Scholarly Works. [Link]

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• (2008). Pharmaceutical Approval Update. P & T : a peer-reviewed journal for formulary management, 33(5), 269–271. [Link]

• van der Velden, J. L. J., Klöpping-Ketelaars, I. A. A., van Rossum, H. H., & de Kloet, E. R. (2018). Mineralocorticoid receptor status in the human brain after dexamethasone treatment: a single case study. Endocrinology, diabetes & metabolism, 1(4), e00035. [Link]

• (2011). Inhaled corticosteroid therapy may be associated with dose dependent increases in incidence of. Product Monograph including Patient Medication Information. [Link]

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• Spijkers-Hagelstein, J. A. P., Pieters, R., & van den Heuvel-Eibrink, M. M. (2024). The role of the mineralocorticoid receptor in steroidinduced cytotoxicity in pediatric acute lymphoblastic leukemia. Haematologica, 109(1), 297–300. [Link]

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A Comparative Analysis of Lung Retention: Ciclesonide's Active Metabolite Versus Mometasone Furoate

For the Researcher, Scientist, and Drug Development Professional

The Science of Lung Retention: Key Physicochemical Drivers

The retention of an inhaled corticosteroid within the lung tissue is primarily governed by its physicochemical properties. High lipophilicity promotes partitioning into the lipid bilayers of cell membranes, thereby slowing the rate of absorption into the systemic circulation.[1] Another key mechanism for prolonging pulmonary residence is the formation of intracellular fatty acid conjugates.[2] This process, which involves the esterification of the corticosteroid with endogenous fatty acids, creates highly lipophilic depots of the drug that are gradually hydrolyzed back to the active form.

Physicochemical and Pharmacokinetic Profile Comparison

The following table summarizes the key physicochemical and pharmacokinetic properties of des-ciclesonide and mometasone furoate that influence their lung retention and overall therapeutic profile.

Property	Des-Ciclesonide (Active Metabolite of Ciclesonide)	Mometasone Furoate	Reference(s)
Mechanism of Action	Prodrug (Ciclesonide) activated by esterases in the lungs to the active metabolite, des-ciclesonide.	Inhaled in its pharmacologically active form.	[3]
Glucocorticoid Receptor Binding Affinity (Relative to Dexamethasone=100)	~1200	~2200	[4]
Lipophilicity	High	High	[1]
Fatty Acid Conjugation	Undergoes reversible esterification with fatty acids in the lungs.	Does not undergo fatty acid esterification.	[1][2]
Plasma Protein Binding	~99%	~99%	[4]
Oral Bioavailability	<1% (for Ciclesonide)	<1%	[3]
Systemic Clearance	High (exceeds hepatic blood flow, indicating extrahepatic metabolism)	High	[1]

Ciclesonide: A Prodrug Approach to Enhanced Lung Retention

Ciclesonide is administered as an inactive prodrug that is converted to its pharmacologically active metabolite, des-ciclesonide, by endogenous esterases within the lungs.[3] This targeted activation minimizes the potential for local side effects in the oropharynx.

The Role of Fatty Acid Conjugation in Prolonging Des-Ciclesonide's Action

The key to des-ciclesonide's prolonged lung retention lies in its ability to form reversible fatty acid conjugates.[2] This process, which occurs intracellularly, creates a highly lipophilic depot of the active drug. These conjugates are slowly hydrolyzed back to des-ciclesonide, providing a sustained anti-inflammatory effect. In vitro studies have shown that after 24 hours of incubation with radiolabeled ciclesonide in human lung tissue, a significant amount of radioactivity was present, with des-ciclesonide and its fatty acid conjugates being the major metabolites.[2] This mechanism is a cornerstone of ciclesonide's efficacy with once-daily dosing.

Caption: Proposed lung retention mechanism for mometasone furoate.

Experimental Protocol for a Head-to-Head Comparison of Lung Retention

To definitively quantify the comparative lung retention of des-ciclesonide and mometasone furoate, a dedicated preclinical study would be necessary. The following outlines a potential experimental workflow:

Objective: To compare the pulmonary residence time and tissue concentration of des-ciclesonide and mometasone furoate in a suitable animal model (e.g., rats or mice).

Methodology:

• Drug Administration:

  • Administer radiolabeled ([³H] or [¹⁴C]) ciclesonide and mometasone furoate via intratracheal instillation or nose-only inhalation to separate groups of animals to ensure precise lung deposition.

  • Include a vehicle control group.

• Sample Collection:

  • At predetermined time points post-administration (e.g., 1, 4, 8, 12, 24, 48, and 72 hours), euthanize a subset of animals from each group.

  • Collect lung tissue, bronchoalveolar lavage fluid (BALF), and plasma samples.

• Sample Analysis:

  • Homogenize lung tissue and extract the drug and its metabolites.

  • Use liquid scintillation counting to quantify the total radioactivity in lung tissue, BALF, and plasma at each time point.

  • Employ liquid chromatography-tandem mass spectrometry (LC-MS/MS) to specifically quantify the concentrations of the parent drug (mometasone furoate), the active metabolite (des-ciclesonide), and any fatty acid conjugates of des-ciclesonide.

• Data Analysis:

  • Plot the concentration of each analyte in lung tissue and BALF over time.

  • Calculate the pulmonary half-life (t½) and the area under the concentration-time curve (AUC) for each compound in the lung.

  • Compare the pharmacokinetic parameters between the des-ciclesonide and mometasone furoate groups using appropriate statistical analyses.

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A Comparative Analysis of the Systemic Side Effect Profile of Ciclesonide Versus Competing Inhaled Corticosteroids

In the management of chronic respiratory diseases like asthma, inhaled corticosteroids (ICS) are a cornerstone of therapy, prized for their potent anti-inflammatory effects within the airways.[1][2] However, the potential for systemic side effects remains a significant consideration for clinicians and patients, particularly with long-term, high-dose use.[1][3] This guide provides an in-depth, objective comparison of the systemic side effect profile of ciclesonide, a newer generation ICS, with its main competitors, including fluticasone, budesonide, and mometasone. This analysis is grounded in pharmacokinetic principles and supported by clinical trial data to inform researchers, scientists, and drug development professionals.

The Critical Advantage of a Prodrug: Ciclesonide's Unique Activation Pathway

Ciclesonide stands apart from its competitors due to its unique pharmacological profile as a prodrug.[4][5][6] Administered in an inactive form, it is converted to its active metabolite, des-ciclesonide (des-CIC), by endogenous esterases primarily within the lungs.[4][6][7][8][9] This targeted activation is a key differentiator, as des-CIC possesses a glucocorticoid receptor binding affinity approximately 100 times greater than the parent compound.[7][10] This mechanism is designed to maximize local anti-inflammatory activity in the airways while minimizing systemic exposure and associated side effects.[11][12][13]

In contrast, conventional ICS like fluticasone and budesonide are administered in their active forms. While effective, this can lead to a higher potential for systemic absorption and subsequent adverse effects.[14]

Diagram: Ciclesonide Activation Pathway

Caption: Ciclesonide's activation in the lungs minimizes systemic exposure.

Key Systemic Side Effect Comparisons

The systemic effects of ICS are primarily driven by the amount of active drug that reaches the systemic circulation. This can lead to a range of adverse effects, including suppression of the hypothalamic-pituitary-adrenal (HPA) axis, reduced bone mineral density, ocular effects, and growth suppression in children.[1][3][14]

The suppression of the HPA axis is a well-documented systemic effect of corticosteroids and can be used to compare the systemic potency of different ICS.[15] This suppression can lead to adrenal insufficiency, particularly during periods of stress.[15][16]

Clinical studies have consistently demonstrated that ciclesonide has a minimal effect on HPA axis function compared to other ICS.[2][14]

• A systematic review of 12 studies investigating systemic adverse effects found that in seven of nine trials measuring urine cortisol suppression, no suppression was observed in the ciclesonide-treated groups, in contrast to significant suppression in the groups treated with comparator ICS.[17]

• Another study comparing ciclesonide and fluticasone propionate found that moderate-to-high doses of fluticasone significantly suppressed cortisol secretion, while ciclesonide did not.[18]

Table 1: Comparison of HPA Axis Suppression

Inhaled Corticosteroid	Dosage	Outcome	Reference
Ciclesonide	320 µ g/day & 640 µ g/day	No significant cortisol suppression	[18]
Fluticasone Propionate	500 µ g/day & 1000 µ g/day	Significant cortisol suppression	[18]
Budesonide	(Dose-dependent)	Greater systemic effects than Ciclesonide	[14]

Experimental Protocol: Assessing HPA Axis Suppression

A common method to evaluate HPA axis suppression is the 24-hour urinary free cortisol (UFC) test.

• Patient Selection: Recruit subjects with mild to moderate persistent asthma who are steroid-naïve or have had a sufficient washout period.

• Baseline Measurement: Collect a 24-hour urine sample from each participant to establish a baseline UFC level.

• Treatment Administration: Randomize participants into groups to receive ciclesonide, a competitor ICS, or placebo for a specified period (e.g., 28 days).

• Follow-up Measurement: Collect another 24-hour urine sample at the end of the treatment period.

• Analysis: Analyze the urine samples for free cortisol levels and compare the change from baseline between the different treatment groups.

Diagram: HPA Axis Suppression Assessment Workflow

Caption: Workflow for assessing HPA axis suppression in a clinical trial.

Long-term use of systemic corticosteroids is a known cause of secondary osteoporosis.[1] While the risk is lower with ICS, it remains a concern, especially at high doses.[1][19]

The evidence regarding the impact of ICS on BMD is conflicting.[20][21] Some studies suggest a dose-dependent reduction in BMD, while others have found no significant effects, particularly at low to medium doses.[19][21] Due to its favorable systemic safety profile, ciclesonide is expected to have a minimal impact on bone metabolism. A systematic review and meta-analysis concluded that ICS use for 12 months or longer in adults or children with asthma was not significantly associated with harmful effects on fractures or bone mineral density.[20]

The potential for growth suppression is a significant concern for pediatric patients requiring long-term ICS therapy.[22] Studies have shown a small, dose-dependent effect of most ICS on childhood growth, particularly during the first year of treatment.[22][23][24]

A comprehensive review of 13 randomized controlled trials in children with asthma demonstrated no clinically relevant reduction in growth velocity associated with ciclesonide.[11][12] This is in contrast to some studies on other ICS, such as budesonide, which have shown a small but persistent reduction in adult height.[22]

Table 2: Impact on Growth in Children

Inhaled Corticosteroid	Key Finding	Reference
Ciclesonide	No clinically relevant reduction in growth velocity.	[2][11][12]
Budesonide	A mean reduction of 1.2 cm in adult height compared to placebo in one long-term study.	[22]
Fluticasone Propionate	Some studies show a lack of dose-dependent growth suppression at lower doses.	[22]

Long-term use of corticosteroids can increase the risk of cataracts and glaucoma.[1] While the risk is lower with ICS compared to oral steroids, it is still a potential concern. One study found no significant difference in the risk of developing signs of cataracts between ciclesonide and other inhaled corticosteroids.[17]

Pharmacokinetic Properties Underpinning the Safety Profile

The favorable systemic side effect profile of ciclesonide is directly attributable to its unique pharmacokinetic properties.

• Low Oral Bioavailability: Ciclesonide and its active metabolite, des-ciclesonide, have negligible oral bioavailability (less than 1%) due to low gastrointestinal absorption and high first-pass metabolism.[25][26]

• High Protein Binding: Both ciclesonide and des-ciclesonide are highly bound to plasma proteins (averaging ≥99% each), leaving only a small fraction of unbound, active drug in the systemic circulation.[13][25][27]

Table 3: Pharmacokinetic Comparison

Property	Ciclesonide / des-Ciclesonide	Fluticasone Propionate	Budesonide
Activation	Prodrug, activated in the lungs[4][7]	Active drug	Active drug
Oral Bioavailability	<1%[25][26]	<1%	~10-13%
Protein Binding	≥99%[25][27]	~99%	~85-90%
Systemic Bioavailability	Very Low	Low to Moderate	Moderate

Conclusion

The unique pharmacological profile of ciclesonide, characterized by its on-site activation in the lungs and favorable pharmacokinetic properties, translates into a demonstrably lower risk of systemic side effects compared to its competitors. Clinical evidence consistently shows a minimal impact on HPA axis function and growth in pediatric populations. While the evidence regarding bone mineral density and ocular effects for all ICS is less definitive, the lower systemic exposure of ciclesonide suggests a more favorable profile in these areas as well. For researchers and drug development professionals, the prodrug approach exemplified by ciclesonide offers a compelling strategy for optimizing the therapeutic index of inhaled corticosteroids, maximizing local efficacy while minimizing systemic risk.

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A Comparative Guide to the Pharmacodynamics of Des-Ciclesonide, the Active Metabolite of Ciclesonide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolution of Inhaled Corticosteroids and the Role of Ciclesonide

Inhaled corticosteroids (ICS) are the cornerstone of anti-inflammatory therapy for persistent asthma. The therapeutic goal of ICS is to maximize local efficacy within the lungs while minimizing systemic side effects. Ciclesonide represents a significant advancement in this area, functioning as a prodrug that undergoes activation in the target tissue.[1][2][3] Administered as an inactive molecule, ciclesonide is converted by endogenous esterases in the airways to its pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC).[1][2][3] This targeted activation, coupled with high plasma protein binding of both ciclesonide and des-CIC (approximately 99%), significantly reduces the potential for systemic adverse effects.[4][5]

This guide provides an in-depth comparative analysis of the pharmacodynamics of des-CIC, focusing on its interaction with the glucocorticoid receptor (GR) and its subsequent effects on gene expression, benchmarked against other commonly used ICS such as fluticasone propionate, budesonide, and mometasone furoate.

The Journey from Prodrug to Active Metabolite: The Activation of Ciclesonide

The unique design of ciclesonide as a prodrug is central to its favorable therapeutic index. This targeted activation process ensures that the highly potent anti-inflammatory effects are localized primarily within the lungs.

Caption: Mechanisms of glucocorticoid receptor-mediated gene expression.

Des-ciclesonide demonstrates potent activity in both transactivation and transrepression assays. While a comprehensive, direct comparative dataset is not available from a single study, the existing literature indicates that des-CIC's in vitro functional potency is in line with its high receptor binding affinity.

Inhaled Corticosteroid	Transactivation (GRE-luciferase) EC50 (nM)	Transrepression (NF-κB inhibition) IC50 (nM)
Des-Ciclesonide	Data not available in direct comparison	Data not available in direct comparison
Fluticasone Propionate	Varies, generally in the low nanomolar range	Varies, generally in the low nanomolar range
Budesonide	Varies, generally in the low to mid nanomolar range	Varies, generally in the low to mid nanomolar range
Mometasone Furoate	Varies, generally in the low nanomolar range	Varies, generally in the low nanomolar range
Note: EC50 and IC50 values are highly dependent on the specific cell line and assay conditions used. This table highlights the expected relative potencies based on available data.

Experimental Protocols

To facilitate further research and comparative analysis, detailed step-by-step methodologies for key pharmacodynamic assays are provided below.

Experimental Workflow: Overview

Caption: General experimental workflow for comparative pharmacodynamic analysis.

Protocol 1: Competitive Glucocorticoid Receptor Binding Assay

This assay determines the affinity of a test compound for the GR by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Human recombinant GR

• Radiolabeled ligand (e.g., [³H]dexamethasone)

• Test compounds (des-ciclesonide, fluticasone propionate, budesonide, mometasone furoate)

• Assay buffer (e.g., Tris-HCl buffer with additives)

• Wash buffer

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compounds and a fixed concentration of the radiolabeled ligand in assay buffer.

• Incubation: In a 96-well plate, combine the GR preparation, the radiolabeled ligand, and varying concentrations of the test compound or vehicle control.

• Equilibration: Incubate the plate at a specified temperature (e.g., 4°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the GR-ligand complexes.

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Protocol 2: MMTV-Luciferase Reporter Gene Assay for Transactivation

This cell-based assay measures the ability of a compound to activate GR-mediated gene transcription.

Materials:

• A549 cells (human lung adenocarcinoma cell line) or other suitable cell line

• MMTV-luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase) for normalization

• Transfection reagent

• Cell culture medium

• Test compounds

• Luciferase assay reagent

Procedure:

• Cell Culture and Transfection: Culture A549 cells to an appropriate confluency. Co-transfect the cells with the MMTV-luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• Compound Treatment: After transfection, treat the cells with serial dilutions of the test compounds or vehicle control for a specified period (e.g., 24 hours).

• Cell Lysis: Wash the cells with phosphate-buffered saline (PBS) and lyse them using a lysis buffer.

• Luciferase Assay: Measure the firefly luciferase activity (from the MMTV reporter) and the Renilla luciferase activity (from the control plasmid) in the cell lysates using a luminometer and the appropriate luciferase assay reagents.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized luciferase activity against the logarithm of the compound concentration to generate a dose-response curve and determine the EC50 value (the concentration that produces 50% of the maximal response).

Protocol 3: NF-κB Inhibition Assay for Transrepression

This assay assesses the ability of a compound to inhibit the pro-inflammatory NF-κB signaling pathway.

Materials:

• A549 cells or other suitable cell line

• NF-κB-luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Cell culture medium

• TNF-α (Tumor Necrosis Factor-alpha) or other NF-κB inducer

• Test compounds

• Luciferase assay reagent

Procedure:

• Cell Culture and Transfection: Culture and co-transfect cells with the NF-κB-luciferase reporter plasmid and a control plasmid as described in Protocol 2.

• Compound Pre-treatment: Pre-treat the transfected cells with serial dilutions of the test compounds or vehicle control for a defined period (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with a fixed concentration of TNF-α to activate the NF-κB pathway.

• Incubation: Incubate the cells for a further period to allow for reporter gene expression (e.g., 6-8 hours).

• Cell Lysis and Luciferase Assay: Lyse the cells and measure firefly and Renilla luciferase activities as described in Protocol 2.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition of TNF-α-induced NF-κB activity for each concentration of the test compound. Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value.

Conclusion

Des-ciclesonide, the active metabolite of the prodrug ciclesonide, is a potent inhaled corticosteroid with a high affinity for the glucocorticoid receptor. Its pharmacodynamic profile, characterized by strong transactivation and transrepression activities, underlies its clinical efficacy in the treatment of asthma. While direct, comprehensive comparative studies with other leading ICS are not extensively available, the existing data suggest that des-CIC's potency is comparable to that of other modern inhaled corticosteroids. The prodrug nature of ciclesonide, leading to targeted activation in the lungs, provides a significant advantage in minimizing systemic exposure and associated side effects. The experimental protocols detailed in this guide provide a framework for researchers to conduct their own comparative studies and further elucidate the nuanced pharmacodynamic differences between these important therapeutic agents.

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Technical Guide: Verifying Reversible Fatty Acid Esterification of Des-Ciclesonide

Executive Summary

This guide provides a rigorous framework for verifying the reversible fatty acid esterification of des-ciclesonide (des-CIC) , the active metabolite of the prodrug ciclesonide. Unlike conventional corticosteroids that rely solely on lipophilicity for retention (e.g., fluticasone propionate), des-CIC utilizes a specific "depot" mechanism: conjugation with intracellular fatty acids (primarily oleic acid) at the C-21 position. This guide details the experimental protocols required to validate this mechanism, distinguish it from competitors like budesonide, and quantify the kinetic reversibility that supports once-daily dosing.

Mechanistic Foundation: The "Depot" Principle

The clinical efficacy of ciclesonide relies on a two-step metabolic activation and retention sequence. Understanding this is prerequisite to experimental design.

• Activation (Prodrug Hydrolysis): Inhaled ciclesonide (inactive) is hydrolyzed by intracellular esterases (carboxylesterases) in the lung airway epithelium to form des-ciclesonide (des-CIC) .

• Retention (Reversible Esterification): Des-CIC possesses a free hydroxyl group at the C-21 position.[1] Intracellular fatty acyl-CoA transferases conjugate des-CIC with long-chain fatty acids (mainly oleate) to form highly lipophilic esters (e.g., des-CIC-oleate ).

• Release: These esters are pharmacologically inactive but serve as a slow-release reservoir. Intracellular lipases hydrolyze the esters, releasing active des-CIC back into the cytosol to bind the Glucocorticoid Receptor (GR).

Pathway Visualization

The following diagram illustrates the metabolic pathway of Ciclesonide compared to Budesonide and Fluticasone.

Caption: Metabolic activation of Ciclesonide to Des-CIC and subsequent reversible esterification compared to Budesonide and Fluticasone.

Comparative Analysis: Des-CIC vs. Alternatives

To validate des-CIC performance, one must benchmark it against standard inhaled corticosteroids (ICS).[2]

Feature	Ciclesonide (Des-CIC)	Budesonide	Fluticasone Propionate
Primary State	Prodrug (Inactive)	Active Drug	Active Drug
Activation Site	Lung Epithelium (On-site)	N/A (Active upon delivery)	N/A (Active upon delivery)
Lipid Conjugation	Yes (Reversible, C-21)	Yes (Reversible, C-21)	No (Lacks free C-21 OH)
Primary Conjugate	Des-CIC-Oleate	Budesonide-Oleate	N/A
Lung Retention	High (via Ester Depot)	Moderate/High (via Ester Depot)	High (via Lipophilicity/Tissue Binding)
Systemic Bioavailability	<1% (Oral)	~11% (Oral)	<1% (Oral)

Key Insight: While Budesonide also forms esters, Ciclesonide's prodrug nature combined with esterification creates a "double-lock" mechanism, potentially improving the local safety profile by minimizing oropharyngeal activation.

Experimental Verification Protocols

The following protocols are designed to be self-validating. You must demonstrate not just the formation of the ester, but its hydrolysis (reversibility).

Workflow Visualization

Caption: Experimental workflow for isolating and validating fatty acid conjugates from lung tissue or cell lines.

Protocol A: In Vitro Microsomal Esterification Assay

Objective: Verify the enzymatic formation of des-CIC-oleate using human lung microsomes.

Reagents:

• Human Lung Microsomes (HLM).[3]

• Substrate: Des-ciclesonide (10 µM).

• Co-factor: Oleoyl-CoA (100 µM) (Critical: Fatty acid conjugation requires the activated CoA form in microsomal assays).

• Control: Fluticasone Propionate (Negative control).[4]

Procedure:

• Incubation: Mix HLM (0.5 mg protein/mL) in phosphate buffer (pH 7.4) with Des-CIC.[2][5][6][7][8][9][10]

• Initiation: Add Oleoyl-CoA to start the reaction.

• Sampling: Aliquot at 0, 15, 30, 60, and 120 minutes.

• Termination: Stop reaction with ice-cold acetonitrile (precipitates proteins).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Validation Criteria:

• Positive Result: Appearance of a peak corresponding to Des-CIC-oleate (MW = Des-CIC + Oleic Acid - H2O).

• Negative Control: Fluticasone samples must show no ester peak.

• Causality Check: Omission of Oleoyl-CoA must result in zero ester formation.

Protocol B: Intracellular Retention & Reversibility (Cell Culture)

Objective: Prove the "Depot" effect in living cells (A549 human alveolar epithelial cells).

Procedure:

• Pulse: Incubate A549 cells with [14C]-Ciclesonide (or non-labeled) for 1 hour.

• Wash: Remove medium, wash cells 3x with PBS to remove non-internalized drug.

• Chase: Add drug-free medium and incubate for 2, 6, 12, and 24 hours.

• Lysis & Extraction: At each time point, lyse cells and extract with ethanol.

• Differentiation:

  • Aliquot A: Analyze directly (measures Free Des-CIC vs. Ester).

  • Aliquot B: Treat with porcine liver esterase (PLE) before analysis (hydrolyzes all esters back to Des-CIC).

Data Analysis (The "Reversibility" Proof):

• If Aliquot B shows significantly higher Des-CIC levels than Aliquot A, the difference represents the intracellular ester pool .

• Over the "Chase" period, the Ester pool should decline while maintaining Free Des-CIC levels, demonstrating the slow release (hydrolysis) of the depot.

Protocol C: Analytical Detection (LC-MS/MS)

Objective: Definitive structural confirmation.

• Instrument: Triple Quadrupole Mass Spectrometer.

• Ionization: Electrospray Ionization (ESI) positive mode.

• Transitions (MRM):

  • Ciclesonide:[2][5][6][7][8][9][10][11][12][13][14] 541.3

    [Specific Fragment]

  • Des-Ciclesonide: 471.3

    [Specific Fragment]

  • Des-CIC-Oleate: ~735.5

    471.3 (Loss of oleic acid moiety).

• Chromatography: C18 Reverse Phase column. A high organic gradient (up to 95% Acetonitrile) is required to elute the highly lipophilic fatty acid esters.

Supporting Data & Reference Standards

When analyzing your data, compare against these established pharmacokinetic parameters for human lung tissue:

Parameter	Des-Ciclesonide	Des-CIC-Oleate
Lipophilicity (LogD)	~4.0	> 10.0 (Highly Lipophilic)
Receptor Affinity (RRA)	1200 (vs Dexamethasone=100)	Inactive (Does not bind GR)
Half-life (Lung Tissue)	Variable (sustained by ester hydrolysis)	> 24 Hours

Interpretation: The high lipophilicity of the oleate ester drives tissue retention. The lack of receptor affinity confirms it is a pro-drug depot, not an active alternative agonist.

References

• Nave, R., Fisher, R., & Zech, K. (2006). In vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices.[2][9][11] Biopharmaceutics & Drug Disposition, 27(4), 197–207.[2][11] [Link]

• Nave, R., Watz, H., Hoffmann, H., Boss, H., & Magnussen, H. (2010). Deposition and metabolism of inhaled ciclesonide in the human lung.[5] European Respiratory Journal, 36(5), 1113–1119.[5] [Link]

• Tunek, A., Sjödin, K., & Hallström, G. (1997). Reversible formation of fatty acid esters of budesonide, an antiasthma glucocorticoid, in human lung and liver microsomes. Drug Metabolism and Disposition, 25(11), 1311–1317. [Link]

• Miller-Larsson, A., Mattsson, H., Hjertberg, E., Dahlbäck, M., Tunek, A., & Brattsand, R. (1998). Reversible fatty acid conjugation of budesonide: Novel mechanism for prolonged retention of topically applied steroid in airway tissue.[14] Drug Metabolism and Disposition, 26(7), 623–630. [Link]

• Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. Journal of Asthma and Allergy, 1, 11–18. [Link]

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• 5. Deposition and metabolism of inhaled ciclesonide in the human lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
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